B-(2-Methyl-3-quinolinyl)boronic acid

Core Science & Biosynthesis

Heterocyclic Boronic Acids in Medicinal Chemistry: Scaffolds, Synthesis, and Target Engagement

Executive Summary: The Boron Renaissance in Drug Discovery

For decades, boron-containing compounds were largely excluded from medicinal chemistry libraries due to an unfounded heuristic that the element conferred inherent toxicity and metabolic instability[1]. This paradigm was unequivocally shattered with the 2003 FDA approval of Bortezomib (Velcade) , a dipeptide boronic acid for the treatment of multiple myeloma[1][2].

As a Senior Application Scientist navigating the interface of synthetic methodology and drug design, I have observed a profound shift toward heterocyclic boronic acids . These scaffolds offer a unique intersection of bioisosterism, tunable Lewis acidity, and the capacity for reversible covalent target engagement[3][4]. Following Bortezomib, the clinical validation of boron expanded rapidly with the approvals of Ixazomib (an orally bioavailable proteasome inhibitor), Tavaborole (an antifungal benzoxaborole), and Vaborbactam (a cyclic boronic acid ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-lactamase inhibitor)[2].

This technical guide dissects the physicochemical principles, mechanistic rationales, and self-validating synthetic workflows required to successfully deploy heterocyclic boronic acids in modern drug development.

Physicochemical Properties: Tuning Lewis Acidity

Unlike carboxylic acids, which act as Brønsted-Lowry acids by donating a proton, boronic acids are inherently Lewis acids [3]. The

-hybridized boron atom possesses a vacant, low-energy p-orbital orthogonal to its three substituents, making it highly electrophilic[5].

In aqueous physiological environments, boronic acids exist in an equilibrium between an uncharged, trigonal planar form and an anionic, tetrahedral boronate form[3]. The exact position of this equilibrium is dictated by the compound's

relative to the ambient pH.

The Role of the Heterocycle

The incorporation of a heterocycle (e.g., pyridine, thiophene, pyrrole) fundamentally alters the electron density at the boron center. Electron-withdrawing heteroatoms decrease the

(increasing Lewis acidity), while electron-donating systems increase it[3]. For example, the nitrogen atom in pyridyl boronic acids exerts a strong inductive electron-withdrawing effect, drastically lowering the compared to standard phenylboronic acid[6].

Table 1: Comparative Values of Selected Boronic Acids

Quantitative data demonstrating the electronic influence of heterocyclic scaffolds on boron ionization.

Compound	Structure Type	Value	Reference
Boric Acid	Inorganic	~9.2	[7]
Phenylboronic Acid	Aryl	8.68 - 8.80	[8]
2-Pyridylboronic Acid	Heteroaryl	3.86	[6]
3-Pyridylboronic Acid	Heteroaryl	4.22	[6]
4-Pyridylboronic Acid	Heteroaryl	3.82	[6]

Causality Insight: Why does this matter for drug design? A lower

means that at physiological pH (7.4), a larger fraction of the drug exists in the anionic tetrahedral state. However, for reversible covalent binding to target nucleophiles (like serine or threonine residues), the boron must often be in its electrophilic trigonal planar state to accept the lone pair[3][4]. Therefore, tuning the heterocycle allows medicinal chemists to optimize the thermodynamics of target binding versus aqueous solvation.

Mechanistic Rationale: Reversible Covalent Target Engagement

The hallmark of boronic acid pharmacophores is their ability to form reversible covalent bonds with biological nucleophiles. In the case of Bortezomib and Ixazomib, the boron atom acts as a "warhead" that undergoes nucleophilic attack by the hydroxyl group of the catalytic Threonine-1 residue within the 20S proteasome[2][4].

This interaction forms a stable, yet reversible, tetrahedral adduct. The reversibility is crucial; it mitigates the off-target toxicity often associated with irreversible covalent inhibitors (like Michael acceptors), while still providing the extended target residence time characteristic of covalent drugs.

Diagram 1: Reversible covalent binding mechanism of boronic acid proteasome inhibitors.

Advanced Application: Hypoxic Tumor Targeting

Recent innovations leverage the unique

profiles of heterocyclic boronic acids for targeted delivery. Certain pyridine-based boronic acids demonstrate highly specific, reversible interactions with sialic acids (overexpressed on cancer cells) specifically under the weakly acidic pH conditions (pH 6.5) characteristic of the hypoxic tumor microenvironment[9]. Under normal physiological pH (7.4), this binding is significantly reduced, providing a built-in therapeutic window[9].

Synthetic Methodologies: The Miyaura Borylation

Historically, the synthesis of heterocyclic boronic acids was plagued by low yields and rapid protodeboronation (the hydrolytic cleavage of the C-B bond), particularly for electron-deficient heterocycles like 2-pyridyl and 2-thienyl systems[5][6][10]. Traditional methods relying on lithium-halogen exchange followed by electrophilic trapping with borate esters often failed due to the instability of the heteroaryl-lithium intermediates[3][10].

The advent of the Miyaura Borylation revolutionized this space. This palladium-catalyzed cross-coupling of bis(pinacolato)diboron (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

) with heteroaryl halides allows for mild reaction conditions and exceptional functional group tolerance[11].

Causality in Reagent Selection

• Why Potassium Acetate (KOAc)? The choice of base is the most critical parameter in this reaction. Stronger bases (like ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  or ) coordinate to the newly formed boronic ester, generating a tetrahedral boronate that immediately undergoes a competing Suzuki-Miyaura cross-coupling with unreacted aryl halide, yielding a symmetric biaryl dimer[11]. KOAc is a weak base; it does not coordinate to the boron atom of . Instead, it facilitates ligand exchange on the Pd(II) intermediate. The resulting Pd-O bond is highly reactive toward the oxophilic boron, driving the transmetalation step cleanly[11].

• Why

  or BBA? While yields stable pinacol esters that survive chromatography[11], it lacks atom economy. Recent protocols utilize tetrahydroxydiboron (BBA) to generate the free boronic acid directly, bypassing the need for harsh deprotection steps that often trigger protodeboronation in sensitive heterocycles[12].

Diagram 2: Catalytic cycle of the Miyaura Borylation highlighting the critical Pd-OAc intermediate.

Step-by-Step Protocol: Self-Validating Miyaura Borylation of a Heteroaryl Halide

This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure the catalytic cycle is functioning and to prevent the degradation of the sensitive heterocyclic product.

Reagents: Heteroaryl bromide (1.0 equiv),

(1.2 equiv), (0.05 equiv), KOAc (3.0 equiv), anhydrous 1,4-Dioxane.

Step 1: System Deoxygenation (Critical for Pd(0) stability)

• Charge a Schlenk flask with the heteroaryl bromide,

  , and KOAc.

• Validation: Ensure KOAc is freshly dried (fused under vacuum); ambient moisture will hydrolyze

  and poison the transmetalation step.

• Evacuate and backfill the flask with ultra-high purity Argon (3 cycles).

Step 2: Catalyst Introduction

• Add

  under a positive stream of Argon.

• Add anhydrous, degassed 1,4-Dioxane (0.2 M relative to substrate).

Step 3: Thermal Activation and IPC Monitoring

• Heat the reaction mixture to 80–90 °C.

• Validation (IPC 1): After 2 hours, sample 10

  , dilute in MeCN, and analyze via LC-MS. Look for the disappearance of the starting halide.

• Validation (IPC 2): To confirm the absence of the Suzuki dimer side-product, check the UV trace for higher molecular weight, highly conjugated species. If dimer is forming, your KOAc is likely contaminated with stronger alkaline carbonates[13].

Step 4: Workup and Isolation (Mitigating Protodeboronation)

• Cool to room temperature. Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts.

• Causality: Do not use aqueous acidic workups (e.g., 1M HCl) commonly used for phenylboronic acids. Heterocyclic boronic esters, particularly 2-substituted pyridines and thiophenes, undergo rapid protodeboronation under acidic aqueous conditions[6][10].

• Concentrate under reduced pressure and purify via silica gel chromatography (using a neutral or slightly basic eluent like Hexanes/EtOAc with 1%

  ).

Conclusion

Heterocyclic boronic acids represent a privileged class of pharmacophores. By understanding the electronic interplay between the heterocycle and the empty p-orbital of the boron atom, medicinal chemists can precisely tune the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

and Lewis acidity of the scaffold[3][6]. This tuning dictates the thermodynamics of reversible covalent target engagement, enabling the design of highly selective inhibitors (like Vaborbactam) and environmentally responsive delivery systems targeting hypoxic tumors[2][9]. When synthesized via carefully controlled, moisture-free Miyaura borylation protocols, these once-elusive molecules become robust, scalable assets in the drug discovery pipeline[11].

References

1.[1] Drugs containing boronic acid approved by the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) - ResearchGate. Available at: 2.[3] Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC. Available at: 3.[2] Boron Chemicals - Encyclopedia MDPI. Available at: 4.[11] Miyaura Borylation Reaction - Organic Chemistry Portal. Available at: 5.[4] Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - MDPI. Available at: 6.[14] Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry - Open Collections, The University of British Columbia. Available at: 7.[13] Miyaura Borylation Reaction - Alfa Chemistry. Available at: 8.[5] 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives - Wiley-VCH. Available at: 9.[9] Heterocyclic boronic acids display sialic acid selective binding in a hypoxic tumor relevant acidic environment - PMC. Available at: 10.[12] A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC. Available at: 11.[10] The Synthesis and Applications of Heterocyclic Boronic Acids - USPTO. Available at: 12.[7] 1 Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications - Wiley-VCH. Available at: 13.[8] pKa values for boronic acids 1-7 - ResearchGate. Available at: 14.[6] Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH−Rate Profiles, Autocatalysis - LJMU Research Online. Available at:

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• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. researchgate.net [researchgate.net]
• 9. Heterocyclic boronic acids display sialic acid selective binding in a hypoxic tumor relevant acidic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ptacts.uspto.gov [ptacts.uspto.gov]
• 11. Miyaura Borylation Reaction [organic-chemistry.org]
• 12. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry - UBC Library Open Collections [open.library.ubc.ca]

Advanced Architectures: 2-Substituted Quinoline-3-Boronic Acids in Drug Discovery

The following technical guide details the synthesis, reactivity, and medicinal applications of 2-substituted quinoline-3-boronic acid derivatives.

Executive Summary & Scaffold Significance

The 2-substituted quinoline-3-boronic acid moiety represents a privileged pharmacophore in modern drug discovery. Unlike simple quinolines, this scaffold offers "orthogonal functionalization"—the ability to independently modify the C2 and C3 positions using distinct chemical distinct mechanisms.

• C3-Position (Boronic Acid): Serves as a versatile handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura), allowing the installation of biaryl systems critical for kinase binding pockets.

• C2-Position (Halogen/Heteroatom): Acts as an electrophilic site for Nucleophilic Aromatic Substitution (

  ) or a second cross-coupling event, enabling the fine-tuning of solubility and pharmacokinetic properties.

Target Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.

Synthetic Strategies: From Precursors to Boronic Acids

The synthesis of these derivatives is non-trivial due to the competing reactivities of the pyridine ring. Two primary routes are established: the Meth-Cohn Vilsmeier-Haack Sequence (robust, scalable) and the Halogen-Dance Controlled Lithiation (high-precision, atom-economical).

Route A: The Meth-Cohn Vilsmeier-Haack Sequence

This route constructs the quinoline ring with the necessary functionality already in place. It is preferred for large-scale preparation of the 2-chloro-3-formyl precursor.

• Vilsmeier-Haack Cyclization: Acetanilides react with

  /DMF to yield 2-chloro-3-formylquinolines.

• Oxidation: The aldehyde is oxidized to the carboxylic acid (typically using

  or to avoid hydrolyzing the C2-Cl).

• Hunsdiecker-Barton Decarboxylation: Conversion of the acid to the 3-bromo derivative.

• Borylation: Lithium-halogen exchange followed by borate trapping.

Route B: Halogen-Dance Controlled Lithiation

Expert Insight: Direct lithiation of 3-bromo-2-chloroquinoline is perilous. At temperatures above -70°C, the 3-lithio species undergoes a Halogen Dance (isomerization) to the thermodynamically more stable 4-lithio species.

• Kinetic Control (-78°C): Favors the 3-lithio species (C3 functionalization).

• Thermodynamic Control (>-60°C): Favors the 4-lithio species (C4 functionalization).

Visualization: Divergent Synthetic Pathways

Caption: Divergent synthesis showing the critical temperature dependence to avoid the Halogen Dance rearrangement.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloroquinoline-3-boronic acid

Objective: Selective borylation without C2-Cl displacement or C4-migration.

Reagents:

• 3-Bromo-2-chloroquinoline (1.0 equiv)

• Triisopropyl borate (

  ) (1.2 equiv)
• -Butyllithium (1.1 equiv, 2.5 M in hexanes)

• Anhydrous THF[1]

• 2M HCl (aq)[1]

Methodology:

• Setup: Flame-dry a 3-neck round-bottom flask under Argon. Add 3-bromo-2-chloroquinoline and anhydrous THF (0.2 M concentration).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Allow to equilibrate for 15 minutes.

• Borate Addition: Add

  dropwise. (Adding the electrophile before the base is the "In Situ Quench" method, often safer for unstable lithio species, but standard sequential addition works if kept strictly at -78°C). Standard sequential: Add -BuLi dropwise over 20 mins, maintaining temp < -75°C. Stir for 15 mins. Then add .

• Quench: Stir at -78°C for 1 hour. Remove the cooling bath and allow to warm to 0°C. Quench with 2M HCl.

• Isolation: Adjust pH to ~6-7. Extract with EtOAc.[2] The boronic acid often precipitates or can be crystallized from Hexane/EtOAc.

Protocol 2: Site-Selective Suzuki-Miyaura Coupling

Objective: Coupling at C3-B(OH)2 while preserving C2-Cl.

Reagents:

• 2-Chloroquinoline-3-boronic acid (1.0 equiv)

• Aryl Bromide (1.0 equiv)[3]

• (5 mol%) or [4]
• (2.0 equiv, 2M aq)

• DME (Dimethoxyethane) / Water (3:1)

Methodology:

• Degassing: Combine solvents and degas with Argon for 30 minutes (Oxygen is the enemy of Pd(0)).

• Reaction: Mix boronic acid, aryl bromide, and base in the solvent. Add catalyst last.

• Conditions: Heat to 80°C for 4-6 hours.

  • Note: Avoid temperatures >100°C or strong alkoxide bases (e.g., NaOtBu), which may trigger

    at the C2-Cl position.

• Workup: Standard aqueous workup. The product retains the C2-Cl for further diversification.[3]

Chemical Reactivity & Data Summary

The following table summarizes the orthogonality of the functional groups.

Reaction Type	Target Position	Reagents	Outcome
Suzuki Coupling	C3-Boronic Acid		Biaryl formation (C2-Cl intact)
Displacement	C2-Chloride	or , Heat	2-Amino/Alkoxy quinoline
Halogen Dance	C3 C4		Migration of anion to C4
Protodeboronation	C3-Boronic Acid	, Acid/Base	Loss of Boron (Side reaction)

Optimization Logic (SAR)

When designing inhibitors, the order of operations is critical.

• Path A (Suzuki First): Preferred if the C2-nucleophile is sensitive to Pd conditions.

• Path B (

  First): Preferred if the C2-substituent is bulky and might sterically hinder the subsequent Suzuki coupling at C3.

Visualization: SAR Decision Tree

Caption: Strategic decision making for library synthesis based on steric and electronic requirements.

Medicinal Chemistry Applications

PI3K/mTOR Pathway Inhibitors

Substituted quinolines act as ATP-competitive inhibitors. The boronic acid derivative allows for the rapid library generation of the "hinge-binding" region (C3-aryl) while the C2 position can be modified to access the "ribose-binding" pocket.

• Mechanism: The quinoline nitrogen accepts a hydrogen bond from the kinase hinge region.

Antimalarial Agents

Building on the chloroquine legacy, 2-substituted-3-arylquinolines have shown efficacy against drug-resistant P. falciparum.

• Strategy: The C3-aryl group increases lipophilicity, aiding membrane permeability, while basic amines at C2 facilitate accumulation in the parasite's acidic food vacuole.

References

• Meth-Cohn, O., et al. (1981). "A Versatile Synthesis of Quinolines and Related Fused Pyridines." Journal of the Chemical Society, Perkin Transactions 1. Link

• Schoenebeck, F., et al. (2016).[5][6] "Site-selective Suzuki–Miyaura coupling of heteroaryl halides." Chemical Science. Link

• Schnürch, M., et al. (2007). "Halogen Dance Reactions—A Review." Chemical Reviews. Link

• Li, J., et al. (2017). "Palladium-Catalyzed Synthesis of substituted quinolines." Journal of Organic Chemistry. Link

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. Link

Sources

• 1. 3-Quinolineboronic acid synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

Difference between quinoline-3-boronic acid and 2-methyl derivative

This technical whitepaper provides an in-depth comparative analysis of quinoline-3-boronic acid and its sterically encumbered derivative, 2-methylquinoline-3-boronic acid (also known as (2-methylquinolin-3-yl)boronic acid). Designed for synthetic chemists and drug development professionals, this guide deconstructs the structural, electronic, and mechanistic differences between these two building blocks, focusing on their divergent behaviors in palladium-catalyzed cross-coupling and their distinct roles in medicinal chemistry.

Structural and Physicochemical Profiling

The fundamental difference between quinoline-3-boronic acid and its 2-methyl derivative lies in the ortho-substitution relative to the boronic acid moiety. The introduction of a methyl group at the C2 position fundamentally alters both the steric environment and the electronic landscape of the molecule.

• Steric Hindrance (The Ortho Effect): The C2-methyl group creates a significant steric shield around the adjacent C3-boronic acid. In an unsubstituted quinoline-3-boronic acid, the boron atom's empty p-orbital is highly accessible to nucleophilic attack (e.g., by hydroxide or alkoxide ions) to form the reactive "ate" complex required for transmetalation. The 2-methyl group restricts this approach trajectory, increasing the activation energy required for complexation.

• Electronic Modulation: The methyl group exerts a weak electron-donating inductive effect (+I). This slightly increases the electron density on the quinoline ring and marginally decreases the Lewis acidity of the boron atom. Consequently, the equilibrium constant for the formation of the critical boronate anion is reduced compared to the unsubstituted analog.

• Conformational Strain: To minimize steric clash with the C2-methyl group, the boronic acid moiety is often forced out of coplanarity with the quinoline aromatic system. This disruption of conjugation increases the ground-state energy of the molecule, making it more susceptible to base-catalyzed protodeboronation (cleavage of the C-B bond).

Quantitative Comparison Summary

Property	Quinoline-3-boronic acid	2-Methylquinoline-3-boronic acid
CAS Number	191162-39-7[1]	1416422-81-5[2]
Molecular Weight	172.98 g/mol	186.99 g/mol
Steric Environment (C2)	Unhindered (C-H)	Highly Hindered (C-CH₃)
Boron Lewis Acidity	Standard Heteroaryl	Marginally Reduced (+I effect)
Suzuki Transmetalation	Fast (Standard Ligands)	Slow (Requires Buchwald Ligands)
Protodeboronation Risk	Moderate	High (Driven by steric strain relief)

Mechanistic Impact on Suzuki-Miyaura Cross-Coupling

In standard Suzuki-Miyaura couplings, quinoline-3-boronic acid reacts smoothly with aryl halides[3]. However, the 2-methyl derivative introduces a severe bottleneck at the transmetalation step .

During transmetalation, the boronate must coordinate to the palladium(II) intermediate. The steric bulk of the C2-methyl group clashes directly with the ancillary ligands on the palladium center. If standard ligands (like PPh₃ or dppf) are used, this steric clash prevents efficient orbital overlap, stalling the catalytic cycle and allowing side reactions (like homocoupling or protodeboronation) to dominate. Overcoming this requires highly active, sterically demanding ligands (such as XPhos) that facilitate a highly reactive, mono-ligated Pd(0) species and force the transmetalation through a lower-energy, alternative transition state.

Fig 1: Mechanistic divergence in Suzuki transmetalation due to C2-methyl steric hindrance.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducible yields, the following protocols highlight the causality behind the specific reagent choices required for each derivative.

Protocol A: Standard Coupling of Quinoline-3-boronic Acid

Causality: Because the C2 position is unsubstituted, the boron atom is easily accessible. Standard bidentate ligands and mild bases are sufficient to drive the reaction to completion without significant protodeboronation[3].

• Reagent Assembly: In a flame-dried Schlenk flask, combine the aryl halide (1.0 equiv), quinoline-3-boronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Rationale: dppf provides a stable, highly active Pd center suitable for unhindered heteroaryl boronates.

• Solvent System: Suspend the mixture in a degassed solution of 1,4-Dioxane/H₂O (4:1 v/v). Rationale: The aqueous component is strictly necessary to dissolve the base and form the reactive boronate "ate" complex.

• Thermal Activation: Heat the mixture to 80 °C under argon for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and purify via flash chromatography.

Protocol B: Sterically-Demanding Coupling of 2-Methylquinoline-3-boronic Acid

Causality: The C2-methyl group severely impedes transmetalation and promotes protodeboronation. To counteract this, a higher equivalent of boronic acid is used, coupled with a highly active Buchwald ligand (XPhos) and an anhydrous base to limit hydrolytic cleavage[4].

• Reagent Assembly: In a flame-dried Schlenk flask, combine the aryl halide (1.0 equiv), 2-methylquinoline-3-boronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv). Rationale: 1.5 equivalents compensate for inevitable partial protodeboronation. K₃PO₄ is a strong base that facilitates boronate formation without requiring large volumes of water.

• Catalyst/Ligand Addition: Add Pd₂(dba)₃ (0.02 equiv) and XPhos (0.08 equiv). Rationale: XPhos is exceptionally bulky, preventing catalyst deactivation and accelerating the reductive elimination step, which pulls the sluggish transmetalation equilibrium forward.

• Solvent System: Suspend in degassed Toluene/H₂O (10:1 v/v). Rationale: Minimizing water content reduces the rate of base-catalyzed protodeboronation while still allowing base activation.

• Thermal Activation: Heat aggressively to 100 °C under argon for 18 hours.

• Workup: Filter through Celite, concentrate, and purify via reverse-phase or carefully optimized normal-phase chromatography.

Fig 2: Optimized Suzuki-Miyaura workflow for sterically hindered 2-methylquinoline-3-boronic acid.

Applications in Drug Discovery and Medicinal Chemistry

The choice between the unsubstituted and 2-methylated derivative is not merely synthetic; it is often dictated by strict Structure-Activity Relationship (SAR) requirements in drug design.

Quinoline-3-boronic Acid: Beyond its use as a synthetic intermediate, the intact boronic acid itself possesses intrinsic biological activity. It has been identified as a potent inhibitor of the Staphylococcus aureus NorA efflux pump[1]. By inhibiting this pump, quinoline-3-boronic acid can potentiate the activity of existing antibiotics (like ciprofloxacin) by up to a 4-fold increase against resistant strains[5]. The empty p-orbital of the boron atom is hypothesized to form reversible covalent bonds with serine or threonine residues within the pump's active site.

2-Methylquinoline-3-boronic Acid: This derivative is exclusively utilized as a critical building block for complex pharmaceuticals where the 2-methyl group is required to fill a specific hydrophobic pocket in the target protein.

• HIV Integrase Inhibitors: 2-methylquinolin-3-yl derivatives are heavily featured in the synthesis of advanced HIV integrase inhibitors. The 2-methyl group provides essential steric bulk that locks the molecule into a specific bioactive conformation, preventing rapid metabolic degradation and enhancing binding affinity to the viral enzyme[6].

• Antimalarial Agents: In the development of Endochin-like quinolones (ELQs), the 2-methylquinoline core is cross-coupled with various aryl groups to optimize antimalarial performance and overcome cytochrome bc1 complex mutations in Plasmodium falciparum[4].

References

• Organic Chemistry Frontiers. "An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides". RSC Publishing. Available at: [Link]

• Google Patents. "WO2012138670A1 - Process for the preparation of an hiv integrase inhibitor". Google Patents.

• National Institutes of Health. "3-Position Biaryl Endochin-like Quinolones with Enhanced Antimalarial Performance". PMC. Available at: [Link]

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• 2. 1416422-81-5|(2-Methylquinolin-3-yl)boronic acid|BLD Pharm [bldpharm.com]
• 3. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 4. 3-Position Biaryl Endochin-like Quinolones with Enhanced Antimalarial Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoline-3-boronic Acid | 191162-39-7 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 6. WO2012138670A1 - Process for the preparation of an hiv integrase inhibitor - Google Patents [patents.google.com]

Safety data sheet (SDS) for quinolinyl boronic acids

Title: Advanced Safety and Handling Protocol for Quinolinyl Boronic Acids in Medicinal Chemistry

Executive Summary & Application Context

Application Scientist Note: Quinolinyl boronic acids (e.g., 3-quinolinylboronic acid, CAS: 191162-39-7) are high-value heterocyclic building blocks, particularly prevalent in the synthesis of kinase inhibitors (e.g., targeting EGFR, VEGF) and antimalarial agents.

While often treated as generic organic reagents, they possess a "dual-threat" profile that requires specific attention beyond a standard SDS:

• Chemical Instability: They are prone to protodeboronation (loss of the boron moiety), which alters reaction stoichiometry and generates quinoline impurities that are difficult to remove.

• Toxicological Nuance: The quinoline scaffold carries a structural alert for genotoxicity, while the boronic acid moiety can act as a pseudo-mimic of serine proteases, influencing biological handling.

This guide replaces generic safety advice with a chemically grounded protocol for stability preservation and personnel protection.

Chemical Identity & Stability Mechanisms

Understanding the degradation pathway is the prerequisite for safe storage. Unlike simple phenylboronic acids, heteroaromatic boronic acids are electronically predisposed to hydrolysis and oxidation.

The Protodeboronation Threat

In basic media (common in Suzuki couplings) or under elevated temperatures, the C–B bond is susceptible to cleavage. For quinolines, the electron-deficient ring facilitates the formation of a transient carbanion, accelerating the loss of the boronic acid group.

Graphviz Diagram 1: Protodeboronation Mechanism & Stability Logic

Caption: The base-catalyzed protodeboronation pathway. High pH and heat accelerate the transition from the 'ate' complex to the degradant.

Storage Protocol (Self-Validating):

• Temperature: Store at 2–8°C . (Room temperature storage accelerates auto-oxidation).

• Atmosphere: Store under Argon or Nitrogen . Oxygen promotes the radical oxidation of the C–B bond to a phenolic C–O bond (yielding hydroxyquinolines).

• Validation: Before use, check 1H NMR. A sharp singlet around ~8.5 ppm (boronic acid -OH) indicates purity. Disappearance of this peak or appearance of broad multiplets suggests hydrolysis/anhydride formation.

Hazard Identification & Toxicology (GHS Standards)

While many commercial SDSs list these as generic irritants, the quinoline core necessitates a higher level of scrutiny regarding mutagenicity.

GHS Classification Summary

Hazard Class	Category	H-Code	Hazard Statement
Skin Corrosion/Irritation	Cat 2	H315	Causes skin irritation.[1][2]
Eye Damage/Irritation	Cat 2A	H319	Causes serious eye irritation.[1][2]
STOT - Single Exposure	Cat 3	H335	May cause respiratory irritation.[2]
Germ Cell Mutagenicity	Alert	--	Quinoline scaffold structural alert (Ames positive potential).

Toxicological Insight:

• Boron Toxicity: High systemic absorption of boron species can lead to testicular atrophy (observed in animal models). Do not inhale dust.[2][3]

• Quinoline Mutagenicity: The quinoline ring can be metabolized to an epoxide intermediate, which intercalates DNA. While the boronic acid group often reduces lipophilicity (lowering skin absorption compared to pure quinoline), all solids must be treated as potential genotoxins.

Operational Workflow: Safe Suzuki Coupling Setup

The following Standard Operating Procedure (SOP) integrates safety with chemical success. The primary safety risk during reaction setup is dust generation (weighing) and pressure buildup (heating unstable species).

Experimental Protocol:

• Weighing: Must be performed in a fume hood or using a powder safety enclosure . Use an antistatic gun if the powder is fluffy/electrostatic to prevent dispersal.

• Solvent Degassing: Quinolinyl boronic acids degrade faster in the presence of dissolved oxygen. Sparge solvents with Argon for 15 minutes before adding the catalyst.

• Base Addition: Add base (e.g., K2CO3) last or as an aqueous solution after the catalyst is secured, to minimize the time the boronic acid spends in a basic environment before the catalytic cycle engages.

Graphviz Diagram 2: Safe Reaction Workflow

Caption: Optimized workflow to minimize dust exposure and chemical degradation (protodeboronation) prior to catalysis.

Emergency Procedures & Waste Disposal

Emergency Response

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[1] Note: Boronic acids can bind to hydroxyl groups in the cornea; thorough irrigation is critical.

• Skin Contact: Wash with soap and water. Do not use ethanol/solvents, as this may increase transdermal absorption of the quinoline moiety.

• Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (respiratory irritant).

Disposal & Deactivation (Green Chemistry)

Standard disposal involves segregating into Halogenated or Non-Halogenated waste streams depending on the specific derivative.

Advanced Deactivation (PVA Method): For large-scale waste containing high concentrations of boronic acids, an aqueous solution of Polyvinyl Alcohol (PVA) can be used.

• Mechanism:[4][5] PVA forms a covalent gel/precipitate with boronic acids (boronate ester crosslinks).

• Benefit: This sequesters the boron species, allowing for filtration of the solid polymer-boron complex, reducing the boron load in liquid waste streams [1].

References

• Separation and Recycling of Functional Nanoparticles Using Reversible Boronate Ester and Boroxine Bonds. Industrial & Engineering Chemistry Research. (2019). Link

• Protodeboronation of (Hetero)Arylboronic Esters. University of Edinburgh Research Explorer. (2022). Link

• Safety Data Sheet: 3-Quinoline boronic acid. Thermo Fisher Scientific. (2025). Link

• Boronic Acids and Their Derivatives in Medicinal Chemistry. National Institutes of Health (PMC). (2020). Link

• Ecotoxicity of quinoline and hydroxylated derivatives. PubMed. (2009). Link

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. echemi.com [echemi.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling of 2-Methyl-3-quinolineboronic Acid

The following Application Note and Protocol guide details the Suzuki-Miyaura coupling of 2-methyl-3-quinolineboronic acid . This specific substrate presents unique challenges due to the steric hindrance of the ortho-methyl group and the potential for nitrogen coordination, requiring specialized catalytic systems beyond standard protocols.

Executive Summary

The coupling of 2-methyl-3-quinolineboronic acid (CAS: 1150114-77-4 or analogs) represents a "sterically hindered heteroaryl" cross-coupling. Standard conditions (e.g., Pd(PPh₃)₄/Na₂CO₃) frequently result in low yields due to three converging failure modes:

• Steric Impediment: The C2-methyl group creates significant steric bulk ortho to the reactive boron center, slowing the transmetallation step.

• Catalyst Poisoning: The quinoline nitrogen (N1) can coordinate to palladium, arresting the catalytic cycle.

• Protodeboronation: Like many heteroaryl boronic acids, the C3-position is susceptible to hydrolytic C-B bond cleavage under high-temperature/high-base conditions, leading to the hydro-deboronated byproduct (2-methylquinoline).

This guide recommends Buchwald-type precatalysts (specifically XPhos or SPhos Pd G3/G4) which are engineered to overcome these specific barriers through rapid oxidative addition and steric bulk that prevents N-coordination.

Mechanistic Insight & Catalyst Selection

The "Ortho-Effect" in Heteroaryl Couplings

For 2-methyl-3-quinolineboronic acid, the rate-determining step is often transmetallation . The bulky 2-methyl group prevents the boronate from approaching the square-planar Pd(II) complex.

• Why Standard Ligands Fail: Triphenylphosphine (PPh₃) is not electron-rich enough to accelerate oxidative addition for deactivated halides, nor bulky enough to force reductive elimination in crowded systems.

• Why Dialkylbiarylphosphines Work: Ligands like XPhos and SPhos possess a biaryl backbone that provides:

  • Electron richness: Facilitates oxidative addition.

  • Steric bulk: Promotes reductive elimination and, crucially, prevents the quinoline nitrogen from binding to the Pd center (the "umbrella effect").

Visualization: Steric & Electronic Challenges

Figure 1: Mechanistic bottlenecks in the coupling of hindered quinoline boronic acids and the catalytic solution.

Recommended Protocols

Protocol A: The "Gold Standard" (High Success Rate)

Best for: Complex pharmaceutical intermediates, scale-up, and valuable substrates.

Rationale: Uses a Pd-G3/G4 precatalyst which releases the active L-Pd(0) species immediately upon base activation, avoiding the induction period where protodeboronation often occurs.

Component	Reagent	Equivalents	Role
Catalyst	XPhos Pd G3 (or G4)	0.02 - 0.05 (2-5 mol%)	Active catalyst source; XPhos handles sterics best.
Boronic Acid	2-Methyl-3-quinolineboronic acid	1.2 - 1.5	Excess required due to potential instability.
Halide	Aryl Bromide/Chloride	1.0	Limiting reagent.
Base	K₃PO₄ (0.5 M aq)	2.0 - 3.0	Mild base; phosphate buffers pH to minimize deboronation.
Solvent	THF or 1,4-Dioxane	[0.1 - 0.2 M]	Miscible organic layer; THF allows lower temps.
Temp/Time	40°C - 60°C	1 - 4 hours	Mild heat prevents decomposition.

Step-by-Step Procedure:

• Charge Solids: To a reaction vial equipped with a stir bar, add the aryl halide (1.0 equiv), 2-methyl-3-quinolineboronic acid (1.2 equiv), and XPhos Pd G3 (2-5 mol%).

• Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes (or evacuate/backfill 3x).

• Solvent Addition: Add degassed THF or Dioxane via syringe.

• Base Addition: Add degassed 0.5 M aqueous K₃PO₄ (2.0 equiv).

  • Note: The biphasic mixture requires vigorous stirring.

• Reaction: Heat to 40-60°C. Monitor by LCMS/HPLC every hour.

  • Endpoint: Consumption of aryl halide.[1]

• Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄ and concentrate.

Protocol B: The "Traditional" Alternative (Cost-Optimized)

Best for: Simple aryl bromides where cost is a constraint and substrates are stable.

Rationale: Uses Pd(dppf)Cl₂ , a robust catalyst that resists N-coordination better than Pd(PPh₃)₄ due to the bidentate ligand, though it is slower than XPhos.

Component	Reagent	Equivalents	Role
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂	0.05 (5 mol%)	Robust, bidentate ligand.
Base	Cs₂CO₃ or K₂CO₃	2.0 - 3.0	Carbonates are stronger; Cs⁺ aids solubility ("Cesium Effect").
Solvent	DME / Water (4:1)	[0.2 M]	Standard polar aprotic mix.
Temp/Time	80°C - 100°C	4 - 12 hours	Higher temp required for activation.

Step-by-Step Procedure:

• Combine aryl bromide, boronic acid, and base (Cs₂CO₃) in the flask.

• Add DME and Water. Sparge with Argon for 15 mins (Critical: Oxygen kills this catalyst).

• Add Pd(dppf)Cl₂ catalyst quickly under Argon flow.

• Heat to reflux (80-90°C).

• Warning: If LCMS shows "2-methylquinoline" (protodeboronation product) increasing, switch to Protocol A immediately.

Optimization Decision Tree

Use this logic flow to select the correct conditions for your specific coupling partner.

Figure 2: Optimization logic for coupling 2-methyl-3-quinolineboronic acid.

Troubleshooting & Critical Parameters

Protodeboronation Control

If you observe the formation of 2-methylquinoline (mass = M-B(OH)₂ + H), the boronic acid is hydrolyzing before it couples.

• Fix: Lower the temperature to 40°C.

• Fix: Switch base to K₃PO₄ (milder than carbonates).

• Fix: Use a MIDA boronate precursor or the Pinacol ester if the free acid is too unstable [1].

Homocoupling

If you see the biaryl dimer of your halide:

• Cause: Oxygen in the solvent.[2]

• Fix: Degas solvents more thoroughly (freeze-pump-thaw is best, sparging is minimum).

• Fix: Ensure the reaction is under positive Argon pressure.

Purification

Quinoline derivatives are basic and often streak on silica.

• Tip: Pre-treat silica gel with 1% Triethylamine in Hexanes before loading the column.

• Tip: Use DCM/MeOH/NH₄OH gradients for polar products.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[3] A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[3] Journal of the American Chemical Society, 132(40), 14073–14075.[3] Link[3]

• Molander, G. A., Trice, S. L., & Dreher, S. D. (2010).[1] Palladium-Catalyzed, Direct Boronic Acid Synthesis from Aryl Chlorides: A Simplified Route to Diverse Boronate Ester Derivatives. Journal of the American Chemical Society, 132(50), 17701–17703. Link

• Billingsley, K. L., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Heteroaryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Suzuki, A. (2011). Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture). Angewandte Chemie International Edition, 50(30), 6722–6737. Link

Sources

• 1. Palladium-Catalyzed, Direct Boronic Acid Synthesis from Aryl Chlorides: A Simplified Route to Diverse Boronate Ester Derivatives [organic-chemistry.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. dspace.mit.edu [dspace.mit.edu]

Synthesis of 2-methyl-3-quinolineboronic acid from 3-bromo-2-methylquinoline

Technical Application Note: Strategic Synthesis of 2-Methyl-3-Quinolineboronic Acid

Executive Summary

The synthesis of 2-methyl-3-quinolineboronic acid presents a specific challenge in heterocyclic chemistry: the balancing act between the reactivity of the C3-halogen and the acidity of the C2-methyl group. While 3-bromoquinoline is routinely converted to its boronic acid via lithium-halogen exchange, the introduction of the 2-methyl group creates a competing pathway—lateral lithiation (deprotonation of the methyl group)—which can significantly erode yields under standard cryogenic conditions.

This Application Note details two distinct, field-validated protocols to navigate this challenge:

• Method A (The Robust Route): Palladium-catalyzed Miyaura borylation followed by oxidative hydrolysis. This is the recommended path for high-value intermediates and scale-up, as it avoids the thermodynamic pitfalls of lithiation.

• Method B (The Direct Route): Cryogenic Lithium-Halogen Exchange. This is a high-efficiency protocol for small-scale, rapid synthesis, optimized with specific temperature controls to kinetically favor exchange over deprotonation.

Chemical Strategy & Mechanistic Insight

The core difficulty lies in the

of the 2-methyl protons (~27-30). Strong bases like n-butyllithium (n-BuLi) can deprotonate this position, leading to a stable benzylic-type anion rather than the desired C3-lithio species.

• Path A (Pd-Catalysis): Utilizes the catalytic cycle of Palladium(0), which is orthogonal to proton acidity. The oxidative addition of Pd into the C-Br bond is faster and more selective than C-H activation at the methyl group.

• Path B (Li-Exchange): Relies on kinetic control.[1] At -78°C, the rate of Bromine-Lithium exchange (

  ) is typically orders of magnitude faster than deprotonation ( ). However, any rise in temperature or prolonged reaction time allows the system to equilibrate to the thermodynamically more stable lateral lithio-species.

Protocol A: Palladium-Catalyzed Miyaura Borylation (Recommended)

Objective: Synthesis of the pinacol ester intermediate, followed by hydrolysis to the free boronic acid.

Phase 1: Borylation to Pinacol Ester

Reagents:

• 3-Bromo-2-methylquinoline (1.0 equiv)

• Bis(pinacolato)diboron (

  ) (1.1 equiv)
• (3-5 mol%)

• Potassium Acetate (KOAc) (3.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous, degassed)

Procedure:

• Setup: In a glovebox or under a steady stream of Nitrogen/Argon, charge a reaction vial with 3-bromo-2-methylquinoline,

  , KOAc, and the Pd catalyst.

• Solvation: Add anhydrous 1,4-Dioxane (concentration ~0.2 M). Seal the vial with a septum cap.

• Degassing: Sparge the mixture with Nitrogen for 10 minutes to remove dissolved oxygen (critical to prevent homocoupling or catalyst deactivation).

• Reaction: Heat the block/oil bath to 90°C for 12-16 hours.

  • Monitoring: Check by TLC or LC-MS. The bromide starting material should be consumed, and the pinacol ester (

    ) observed.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts and Palladium black. Wash the pad with Ethyl Acetate.

• Purification: Concentrate the filtrate under reduced pressure. The crude residue can often be used directly, or purified via short silica plug (Eluent: Hexanes/EtOAc).

Phase 2: Oxidative Hydrolysis to Free Acid

Pinacol esters are notoriously stable and do not hydrolyze easily under standard acidic conditions. We utilize a mild oxidative cleavage protocol.

Reagents:

• Crude Pinacol Ester (from Phase 1)

• Sodium Periodate (

  ) (3.0 equiv)

• Ammonium Acetate (

  ) (3.0 equiv)

• Solvent: Acetone / Water (1:1)[2]

Procedure:

• Dissolution: Dissolve the pinacol ester in Acetone/Water (0.1 M).

• Addition: Add

  and . The reaction may become slightly exothermic.

• Stirring: Stir vigorously at room temperature for 12-24 hours. The periodate oxidizes the pinacol diol leaving group, driving the equilibrium toward the boronic acid.

• Workup:

  • Filter off any insoluble inorganic solids.

  • Evaporate the Acetone under reduced pressure.[3]

  • Extract the remaining aqueous phase with Ethyl Acetate (3x).[3]

  • Note: Boronic acids are amphiphilic; ensure the aqueous layer is slightly acidic (pH 5-6) to keep the boronic acid in the organic phase.

• Isolation: Dry the combined organics over

  , filter, and concentrate. Triturate the solid with Hexanes/Ether to obtain the off-white 2-methyl-3-quinolineboronic acid .

Protocol B: Cryogenic Lithium-Halogen Exchange (High Efficiency)

Objective: Direct conversion to boronic acid using low-temperature lithiation. Critical Control Point: Temperature must strictly remain below -75°C to prevent lateral lithiation of the 2-methyl group.

Reagents:

• 3-Bromo-2-methylquinoline (1.0 equiv)

• n-Butyllithium (n-BuLi) (1.1 equiv, 2.5M in Hexanes)

• Triisopropyl Borate (

  ) (1.2 equiv)

• Solvent: THF (Anhydrous, freshly distilled/dried)

Procedure:

• Cryogenic Setup: Flame-dry a 3-neck round-bottom flask under Argon. Add 3-bromo-2-methylquinoline and dissolve in anhydrous THF (0.15 M).

• Cooling: Submerge the flask in a Dry Ice/Acetone bath. Allow the internal temperature to reach -78°C . Wait 15 minutes to ensure thermal equilibrium.

• Lithiation (The "Sprint"):

  • Add n-BuLi dropwise via syringe pump or carefully controlled manual addition over 10-15 minutes.

  • Crucial: Direct the stream down the side of the flask to pre-cool the reagent.

  • Stir at -78°C for exactly 30-45 minutes . Do not extend this time, as the kinetic lithio-intermediate may rearrange.

• Trapping:

  • Add Triisopropyl Borate (

    ) rapidly in one portion (or fast dropwise).

  • Why? You want to trap the lithio-species immediately before it can deprotonate a neighbor.

• Warming: Allow the reaction to stir at -78°C for 1 hour, then remove the cooling bath and allow it to warm to room temperature naturally (approx. 2 hours).

• Hydrolysis: Quench the reaction with 2M HCl (aqueous). Stir for 30 minutes to hydrolyze the boronate ester to the acid.

• Workup:

  • Neutralize the mixture to pH ~7 with 2M NaOH or

    .

  • Extract with Ethyl Acetate or THF/Ether.

  • Dry over

    and concentrate.

  • Recrystallize from Acetonitrile or Ethanol/Water if necessary.

Comparative Data & Troubleshooting

Feature	Method A (Miyaura)	Method B (Li-Exchange)
Primary Mechanism	Pd(0) Oxidative Addition	Kinetic Halogen-Li Exchange
Key Risk	Protodeboronation (minor)	Lateral Lithiation (Major)
Functional Group Tolerance	High (Esters, Nitriles OK)	Low (No electrophiles allowed)
Temperature	+90°C (Heat)	-78°C (Cryogenic)
Typical Yield	75 - 85%	50 - 70% (Variable)
Scalability	Excellent	Difficult (Cooling limits)

Troubleshooting Matrix:

• Issue: Low yield in Method B (Li-Exchange).

  • Diagnosis: Likely deprotonation of the 2-methyl group.

  • Fix: Switch to Turbo Grignard (

    ). It is less basic than n-BuLi but effective for Br-Mg exchange, significantly reducing the risk of deprotonating the methyl group.

• Issue: Product is an oil/sticky gum (Method A).

  • Diagnosis: Residual Pinacol or incomplete hydrolysis.

  • Fix: Triturate with pentane/hexanes. If hydrolysis is incomplete, repeat the

    step or use to form the crystalline trifluoroborate salt first.

Visualization of Workflows

Figure 1: Reaction Pathways[4][5][6]

Caption: Dual pathways for synthesis. Method A (Red) offers higher reliability via Pd-catalysis. Method B (Blue) offers a direct route but risks lateral lithiation if temperature control fails.

References

• Miyaura Borylation of Heterocycles

  • Billingsley, K., & Buchwald, S. L. (2008). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane. Journal of Organic Chemistry.[4][5]

  • Source:

• Lithium-Halogen Exchange on Quinolines

  • Larsen, R. D., et al. (1994). Synthesis of unsymmetrical biaryls via the Suzuki cross-coupling. Journal of Organic Chemistry.[4][5] (Describes general 3-bromoquinoline lithiation).

  • Source:

• Hydrolysis of Pinacol Esters

  • Yuen, A. K. L., & Hutton, C. A. (2005). Deprotection of pinacolyl boronate esters via hydrolysis of intermediate potassium trifluoroborates. Tetrahedron Letters.[4]

  • Source:

• Turbo Grignard (i-PrMgCl)

  • Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds. Angewandte Chemie.

  • Source:

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Quinolineboronic acid synthesis - chemicalbook [chemicalbook.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. organic-chemistry.org [organic-chemistry.org]

Optimizing cross-coupling yields with electron-deficient heteroaryl boronic acids

Abstract & Scope

The Suzuki-Miyaura cross-coupling of electron-deficient heteroaryl boronic acids (e.g., 2-pyridyl, 2-pyrimidyl, and 5-thiazolyl derivatives) represents a persistent bottleneck in medicinal chemistry. These substrates suffer from two primary failure modes: rapid protodeboronation and catalyst poisoning . This guide details the mechanistic underpinnings of these failures and provides validated protocols using MIDA boronates, organotrifluoroborates, and advanced Buchwald precatalysts to restore reaction efficiency.

The Mechanistic Challenge: The "2-Pyridyl Problem"

To solve low yields, one must first diagnose the specific degradation pathway. Electron-deficient heterocycles do not behave like standard phenyl boronic acids.

Failure Mode A: Protodeboronation

As elucidated by Lloyd-Jones and colleagues, 2-heteroaryl boronic acids undergo rapid C–B bond hydrolysis under the basic conditions required for transmetallation. This is not merely a side reaction; it is often faster than the coupling event.

• Mechanism: The basic nitrogen atom (e.g., in pyridine) facilitates the formation of a zwitterionic intermediate.[1] This species undergoes unimolecular fragmentation, cleaving the C–B bond and releasing the protonated heterocycle (product of hydrolysis).[1]

• Implication: Increasing catalyst loading often fails because the substrate is destroyed before it can enter the catalytic cycle.

Failure Mode B: Catalyst Poisoning

The Lewis-basic nitrogen atoms in these substrates can coordinate competitively to the Palladium center, displacing phosphine ligands and forming inactive "Pd-sink" complexes.

Visualizing the Failure Pathway

The following diagram illustrates the competitive landscape between the productive catalytic cycle and the destructive protodeboronation pathway.

Figure 1: The kinetic competition between productive transmetallation and destructive protodeboronation in 2-pyridyl systems.

Optimization Strategy 1: The "Slow-Release" Concept (MIDA Boronates)

The most robust solution to protodeboronation is to keep the standing concentration of the free boronic acid extremely low—below the threshold for rapid hydrolysis—but sufficient to sustain the catalytic cycle. This is achieved using N-methyliminodiacetic acid (MIDA) boronates .[2][3][4]

Why MIDA Works:

• Sp3 Hybridization: The MIDA ligand locks the boron atom in an sp3 hybridized state.[3] In this tetrahedral geometry, the boron p-orbital is occupied, rendering it immune to transmetallation and base-catalyzed hydrolysis.

• Controlled Hydrolysis: Under mild aqueous basic conditions, the MIDA ester hydrolyzes slowly, releasing the reactive boronic acid at a rate that matches the turnover frequency of the catalyst.

Comparative Stability Data

Boron Species	Stability (pH 7-10)	Transmetallation Rate	Recommended Use
Boronic Acid	Low (< 1 hr half-life)	Fast	Standard Aryl-Aryl couplings
Pinacol Ester	Moderate	Slow (requires activation)	General purpose, steric bulk
MIDA Boronate	High (Indefinite)	Controlled (Slow Release)	Unstable 2-Heteroaryls
K-Trifluoroborate	High	Requires Hydrolysis	Oxidatively sensitive substrates

Optimization Strategy 2: Catalyst Engineering (Buchwald G3/G4)[6]

To combat catalyst poisoning (Failure Mode B), "Bulky-Electron-Rich" ligand systems are required.

• Ligand Choice: XPhos and SPhos are the gold standards. Their steric bulk prevents the heteroaryl nitrogen from binding to the Pd center.

• Precatalyst Source: Use G3 or G4 precatalysts (e.g., XPhos Pd G3).

  • Reasoning: These precatalysts contain a pre-formed Pd(0) source that activates rapidly without requiring excess base or reducing agents, which can trigger side reactions with sensitive substrates.

Experimental Protocols

Protocol A: Slow-Release Coupling of MIDA Boronates

Target: Coupling 2-pyridyl MIDA boronate with an aryl chloride.

Materials:

• Aryl Chloride (1.0 equiv)

• 2-Pyridyl MIDA Boronate (1.2 - 1.5 equiv)

• Catalyst: XPhos Pd G3 (2-5 mol%)

• Base: K3PO4 (3.0 equiv) - Crucial: Anhydrous bases like carbonates often fail to hydrolyze MIDA; phosphate provides the necessary buffering.

• Solvent: 1,4-Dioxane : Water (5:1 ratio) - Water is a reagent here, not just a solvent.

Step-by-Step Procedure:

• Charge Solids: To a reaction vial equipped with a stir bar, add the Aryl Chloride (1.0 mmol), 2-Pyridyl MIDA Boronate (1.5 mmol), XPhos Pd G3 (0.02 mmol), and K3PO4 (3.0 mmol).

• Inert Atmosphere: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane (5 mL) and degassed Water (1 mL) via syringe.

• Reaction: Heat the mixture to 60°C .

  • Note: Do not overheat immediately. 60°C is often the "sweet spot" where MIDA hydrolysis occurs at a rate that matches transmetallation. Higher temperatures (100°C) may accelerate deboronation of the released acid.

• Monitoring: Monitor by LCMS at 2 hours. If conversion is slow, increase temp to 80°C.

• Workup: Dilute with EtOAc, wash with water/brine, dry over MgSO4, and concentrate.

Protocol B: Coupling of Potassium Organotrifluoroborates (Molander Conditions)

Target: Coupling 2-pyridyl trifluoroborate (BF3K) salts.

Materials:

• Aryl Bromide/Triflate (1.0 equiv)

• Heteroaryl-BF3K salt (1.2 equiv)

• Catalyst: PdCl2(dppf)[5][6]·CH2Cl2 (5 mol%) or XPhos Pd G3 (2 mol%)

• Base: Cs2CO3 (3.0 equiv)

• Solvent: Toluene : Water (3:1) or iPrOH : Water (2:1)

Step-by-Step Procedure:

• Charge Solids: Combine Aryl Bromide, BF3K salt, Catalyst, and Base in a vial.

• Degas: Purge with Argon. Oxygen is detrimental to the hydrolysis equilibrium of BF3K salts.

• Solvent: Add the solvent mixture. The presence of water is strictly required to hydrolyze the -BF3K to -B(OH)2 in situ.

• Reaction: Heat to 80-100°C for 12-24 hours. These reactions often require higher energy than MIDA couplings to initiate the hydrolysis of the C-B bond.

Troubleshooting Decision Tree

Use this logic flow to optimize failing reactions.

Figure 2: Decision matrix for troubleshooting cross-coupling failures with heteroaryl substrates.

References

• Lloyd-Jones, G. C., et al. (2017).[7] "Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion." Journal of the American Chemical Society.[3][4][8][9]

• Gillis, E. P., & Burke, M. D. (2007).[3][4][10] "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society.[3][4][8][9]

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009).[2] "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society.[3][4][8][9]

• Molander, G. A., & Ellis, N. (2002). "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction." Accounts of Chemical Research.

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). "Third Generation (G3) Buchwald Precatalysts: The State of the Art in Palladium-Catalyzed Amination and Cross-Coupling." Chemical Science.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MIDA Boronates [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates [organic-chemistry.org]
• 6. Suzuki cross-coupling reactions of potassium alkenyltrifluoroborates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 10. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Stabilizing 2-Methyl-3-Quinolineboronic Acid

Welcome to the Technical Support Center for organoboron chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing 2-methyl-3-quinolineboronic acid in their synthetic workflows. As a heteroaromatic boronic acid, this reagent is susceptible to a common failure mode known as protodeboronation, where the crucial carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, leading to reduced yields and the formation of 2-methylquinoline as a significant byproduct.

This document provides in-depth technical guidance to help you understand, diagnose, and prevent this undesired side reaction. We will explore the underlying mechanisms and offer field-proven strategies to ensure the successful application of 2-methyl-3-quinolineboronic acid in your experiments.

Understanding the Challenge: The Protodeboronation Pathway

Protodeboronation is the protonolysis of a C-B bond, a well-documented decomposition pathway for many boronic acids, particularly during metal-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1][2] The rate and mechanism of this process are highly dependent on the specific boronic acid structure and the reaction conditions, with pH being a critical factor.[3][4][5]

For basic heteroaromatic boronic acids such as 2-methyl-3-quinolineboronic acid, the situation is more complex than for simple arylboronic acids. The presence of the basic nitrogen atom in the quinoline ring introduces unique, pH-dependent speciation that directly impacts the stability of the C-B bond.[1][3]

Below is a diagram illustrating the key pH-dependent pathways leading to protodeboronation for a generic basic heteroaromatic boronic acid, which is analogous to the behavior of 2-methyl-3-quinolineboronic acid.

Caption: Figure 1. Simplified representation of the major pH-dependent pathways for protodeboronation of a basic heteroaromatic boronic acid.

As illustrated, both highly acidic and highly basic conditions can promote protodeboronation.[1][4] For basic heteroaromatics like pyridines and quinolines, a particularly rapid decomposition pathway can occur under near-neutral pH conditions through a zwitterionic intermediate.[1][3] The key to preventing protodeboronation is to identify and maintain a "pH-stability zone" or to modify the boronic acid to be less susceptible.[4]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments. The flowchart below provides a logical path for diagnosing the root cause of unexpected protodeboronation.

Caption: Figure 2. A logical workflow for diagnosing and solving issues with protodeboronation.

Question & Answer Troubleshooting

Q1: I'm performing a Suzuki-Miyaura coupling and my main byproduct is 2-methylquinoline. What is the most likely cause?

A1: The formation of 2-methylquinoline is the direct result of protodeboronation. This is a classic undesired side reaction in Suzuki couplings.[1] The most common culprits are reaction conditions that promote the decomposition of the boronic acid faster than the desired cross-coupling. Key factors to investigate are the choice of base, temperature, and the efficiency of your catalytic system.[6] High pH, often generated by strong bases in aqueous media, can accelerate the formation of the reactive boronate anion, which then undergoes protolysis.[1][7]

Q2: I'm using K₂CO₃ in dioxane/water at 85°C. I still see significant protodeboronation. How can I improve my conditions?

A2: While K₂CO₃ is a standard base, the combination of elevated temperature and an aqueous medium can still be detrimental. Here are several strategies to try, in order of implementation:

• Change the Base: Switch to a slightly weaker or non-aqueous-soluble base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄). These bases are often effective at promoting the catalytic cycle while minimizing boronic acid decomposition.[8]

• Lower the Temperature: If your coupling partners are reactive enough, try lowering the temperature to 60-70°C. The rate of protodeboronation is often more sensitive to temperature than the rate of the desired coupling.[2]

• Optimize the Catalyst System: A slow transmetalation step is a common reason for protodeboronation to become a competitive pathway. Using a more active catalyst system, such as one with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or a pre-catalyst like Pd(dppf)Cl₂, can accelerate the cross-coupling, outcompeting the decomposition.[6]

Q3: My boronic acid has been stored on the shelf for a while. Could this be the problem?

A3: Absolutely. Boronic acids can degrade over time, especially if exposed to moisture and air. They can form anhydrides (boroxines) or slowly decompose.[9] It is crucial to use fresh or properly stored 2-methyl-3-quinolineboronic acid. Before use, it's good practice to verify the purity by ¹H NMR. If you suspect degradation, consider purifying the material or purchasing a new batch.

Q4: Would switching to an anhydrous solvent system help?

A4: Yes, in many cases, moving to an anhydrous system can significantly suppress protodeboronation, as water is often the proton source for the final C-H bond formation.[7][10] However, the base used in Suzuki couplings often requires a small amount of water for solubility and activity. A good compromise is to use a predominantly organic solvent system (e.g., dioxane/water 10:1) or to use a base that is soluble in organic solvents, such as an alkoxide in THF or dioxane. Be aware that changing the solvent can also affect catalyst performance and may require re-optimization.[11][12]

Frequently Asked Questions (FAQs)

FAQ 1: What is the best way to store 2-methyl-3-quinolineboronic acid? Store it in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dark, and dry place, such as a desiccator or a glovebox. This minimizes exposure to moisture and oxygen, which can contribute to degradation.

FAQ 2: Is there a more stable alternative to the boronic acid that I can use directly? Yes. Converting the boronic acid to a boronate ester, such as a pinacol ester (Ar-Bpin) or an N-methyliminodiacetic acid (MIDA) boronate, can dramatically increase its stability.[1][4] These derivatives are generally more robust to storage and reaction conditions. MIDA boronates, in particular, are designed for "slow release" of the active boronic acid under the reaction conditions, which keeps the instantaneous concentration of the sensitive free boronic acid low, thereby minimizing protodeboronation.[4][10] Potassium aryltrifluoroborates are another class of highly stable boronic acid surrogates.[13]

FAQ 3: How can I monitor the extent of protodeboronation during my reaction? The most straightforward way is to take small aliquots from the reaction mixture at different time points. Quench the aliquot, extract the organic components, and analyze by LC-MS or GC-MS. This will allow you to quantify the relative amounts of your desired product, starting materials, and the 2-methylquinoline byproduct.

FAQ 4: Can the choice of palladium catalyst influence the rate of protodeboronation? Yes, indirectly but significantly. The role of the catalyst is to facilitate the desired cross-coupling reaction. A highly efficient catalyst will have a rapid rate of transmetalation and reductive elimination.[14] If these steps are fast, the boronic acid is consumed productively before it has a chance to undergo protodeboronation.[6] Therefore, using modern, highly active palladium pre-catalysts is a key strategy for minimizing this side reaction.

Preventative Protocols & Data

To proactively avoid protodeboronation, consider the following optimized protocols and data summary.

Table 1: Summary of Factors Influencing Protodeboronation

Factor	Condition Promoting Protodeboronation	Recommended Condition for Stability	Rationale & References
pH / Base	High pH (strong aqueous bases like NaOH, KOH) or strongly acidic conditions.	Mildly basic, non-nucleophilic bases (K₃PO₄, Cs₂CO₃, K₂CO₃).	Avoids rapid formation of the unstable boronate anion and acid-catalyzed decomposition.[1][4][7]
Temperature	High temperatures (>90°C).	Lowest effective temperature (e.g., RT to 75°C).	Decomposition pathways often have a higher activation energy than the desired coupling.[2][6]
Solvent	Protic solvents, high water content.	Aprotic solvents (Dioxane, THF, Toluene) with minimal water.	Reduces the availability of the proton source required for the final step of protodeboronation.[10][11]
Catalyst	Slow or inefficient catalyst systems (e.g., Pd(PPh₃)₄ with unactivated substrates).	Highly active catalysts (e.g., Pd(dppf)Cl₂, Buchwald ligands/precatalysts).	Accelerates the productive cross-coupling pathway, outcompeting the decomposition reaction.[6][14]
Reagent Form	Free boronic acid.	Boronate esters (Pinacol, MIDA) or trifluoroborates.	These forms are intrinsically more stable and/or provide slow release of the boronic acid.[1][4][13]

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Protodeboronation

This protocol is designed for coupling 2-methyl-3-quinolineboronic acid with an aryl bromide.

• Reagent Preparation:

  • To a flame-dried Schlenk flask under an argon atmosphere, add the aryl bromide (1.0 equiv), 2-methyl-3-quinolineboronic acid (1.2-1.5 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).

  • Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) and, if necessary, an additional ligand.

• Solvent Addition:

  • Add anhydrous, degassed 1,4-dioxane via syringe. The reaction concentration should typically be between 0.1 M and 0.5 M with respect to the limiting reagent.

  • Note: A small amount of degassed water (e.g., 10:1 dioxane:water) may be required for certain substrates to aid base solubility, but start with anhydrous conditions if possible.

• Reaction Execution:

  • Ensure the mixture is thoroughly degassed by bubbling argon through the solution for 10-15 minutes.

  • Heat the reaction mixture to 75°C with vigorous stirring.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS every 1-2 hours.

• Work-up:

  • Once the reaction is complete (or has stalled), cool the mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Conversion to 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (Pinacol Ester)

This protocol provides a method to convert the boronic acid into its more stable pinacol ester derivative prior to use in cross-coupling.

• Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-3-quinolineboronic acid (1.0 equiv) and pinacol (1.1 equiv) in anhydrous toluene or THF (approx. 0.2 M).

• Dehydration:

  • Fit the flask with a Dean-Stark apparatus and a reflux condenser.

  • Heat the mixture to reflux. Water will be removed azeotropically and collected in the Dean-Stark trap.

  • Continue refluxing until no more water is collected (typically 2-4 hours).

  • Alternative Anhydrous Method: Stir the mixture with an anhydrous drying agent like magnesium sulfate (MgSO₄) at room temperature overnight.

• Isolation:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The resulting crude solid is often pure enough for direct use in subsequent reactions. If necessary, it can be purified by recrystallization (e.g., from hexanes/ethyl acetate) or flash chromatography.

  • Confirm the structure and purity by NMR spectroscopy.

By understanding the mechanisms of decomposition and employing these targeted troubleshooting and preventative strategies, researchers can significantly improve the reliability and yield of reactions involving 2-methyl-3-quinolineboronic acid.

References

• Cox, P. A., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available at: [Link][7][15]

• Wikipedia. (n.d.). Protodeboronation. Available at: [Link][1]

• Cox, P. A., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. The Journal of Organic Chemistry. Available at: [Link][3]

• Gorbunov, D. A., et al. (2013). Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. The Journal of Organic Chemistry. Available at: [Link][16][17]

• Yan, G., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances. Available at: [Link][2]

• Lloyd-Jones, G. C., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH−Rate Profiles, Autocatalysis. LJMU Research Online. Available at: [Link][4]

• Rainey, M. D., et al. (2021). Boronic acid with high oxidative stability and utility in biological contexts. PNAS. Available at: [Link][18][19][20]

• Sanders, S. E. (2021). Improving the oxidative stability of boronic acids through stereoelectronic effects. University of Oregon. Available at: [Link][21]

• Kim, J. & Cheon, C.-H. (2016). Development of Organic Transformations Based on Protodeboronation. Accounts of Chemical Research. Available at: [Link][10]

• Lloyd-Jones, G. C. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research. Available at: [Link][5]

• Blakemore, D. C., et al. (2011). Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers. University of Bristol. Available at: [Link]

• Reddit. (2025). Unexpected byproduct in Suzuki-Miyaura coupling - protodeboronation competing at room temperature? r/chemistry. Available at: [Link][6]

• Comiskey, A. M., et al. (2025). Solvent Effects in Boronic Acid-Diol Binding. ResearchGate. Available at: [Link][11]

• Comiskey, A. M., et al. (2025). Solvent Effects in Boronic Acid-Diol Binding. PubMed. Available at: [Link][12]

• VTechWorks. (2010). Synthesis and Application of Boronic Acid Derivatives. Available at: [Link][22]

• Zhang, P., et al. (2023). Empowering boronic acids as hydroxyl synthons for aryne induced three-component coupling reactions. RSC Publishing. Available at: [Link][23]

• West, C. G., et al. (2023). Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm. The Journal of Physical Chemistry A. Available at: [Link][24][25]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Lloyd-Jones, G. C., et al. (n.d.). Protodeboronation of heteroaromatic, vinyl and cyclopropyl boronic acids: pH-rate profiles, auto-catalysis and disproportionation. University of Edinburgh. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link][14]

• Molander, G. A. & Jean-Gérard, L. (2009). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry. Available at: [Link][13]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 5. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. research.ed.ac.uk [research.ed.ac.uk]
• 8. youtube.com [youtube.com]
• 9. 3-Quinolineboronic acid | 191162-39-7 [chemicalbook.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Solvent Effects in Boronic Acid-Diol Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Yoneda Labs [yonedalabs.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. semanticscholar.org [semanticscholar.org]
• 18. pnas.org [pnas.org]
• 19. Boronic acid with high oxidative stability and utility in biological contexts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pnas.org [pnas.org]
• 21. Improving the oxidative stability of boronic acids through stereoelectronic effects - American Chemical Society [acs.digitellinc.com]
• 22. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 23. Empowering boronic acids as hydroxyl synthons for aryne induced three-component coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00072A [pubs.rsc.org]
• 24. Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]

Technical Support Guide: Solubility &amp; Handling of 2-Methyl-3-Quinolineboronic Acid

Executive Summary: The "Amphoteric Trap"

2-Methyl-3-quinolineboronic acid (2-Me-3-QBA) presents a unique solubility challenge due to its dual nature. It possesses a basic quinoline nitrogen and an acidic boron center, leading to strong intermolecular hydrogen bonding and zwitterionic character.[1] Furthermore, like all boronic acids, it exists in a dynamic equilibrium with its trimeric anhydride (boroxine).[2]

The Core Issue: Users often report that the compound is "insoluble in everything" or behaves inconsistently between batches. This is rarely a purity issue; it is usually a hydration state issue . The dry solid is often the boroxine (anhydride), which is non-polar and insoluble in water, while the "wet" acid is polar.

Solubility Matrix & Solvent Selection

Quick Reference Table: Solubility Profile at 25°C

Solvent Class	Solvent	Solubility Rating	Technical Notes
Polar Aprotic	DMSO, DMF	High (>100 mg/mL)	Recommended. Breaks intermolecular H-bonds. Ideal for stock solutions.
Protic	Methanol, Ethanol	Moderate	Good solubility, but risk of in situ esterification (formation of methyl boronate esters) upon prolonged storage.
Ethers	THF, 2-MeTHF	Variable	Depends on water content. "Dry" THF may force boroxine precipitation. Wet THF dissolves it better.
Chlorinated	DCM, Chloroform	Low/Complex	The boroxine form is soluble; the acid form is not. Adding 1% MeOH often clarifies the solution.
Hydrocarbons	Hexanes, Toluene	Insoluble	Useful only as anti-solvents for precipitation.
Aqueous	Water (pH 7)	Very Low	Zwitterionic lattice energy is high.
Aqueous Base	NaOH / K2CO3 (aq)	High	Forms the boronate salt ( ). Best for extraction.

The Boroxine Cycle: Understanding "Gunking"

The most common complaint is that the material forms a "gummy solid" or crashes out of solution during reaction setup. This is driven by the equilibrium between the monomeric acid and the trimeric boroxine.

Mechanism of Instability

In non-polar or anhydrous solvents (like dry THF or Toluene), the equilibrium shifts right, forming the boroxine. The boroxine of 2-Me-3-QBA is lipophilic but can crystallize poorly due to the steric bulk of the 2-methyl group, resulting in an amorphous "gum."

Figure 1: The dehydration equilibrium. In dry organic solvents, the monomer converts to the trimer, altering solubility and stoichiometry.

Troubleshooting Guide (FAQ Format)

Issue 1: "The compound won't dissolve in my reaction solvent (DCM/THF)."

Diagnosis: You likely have the free acid form trying to dissolve in a non-polar solvent, or the boroxine form trying to dissolve in a wet solvent without enough time to hydrolyze. Corrective Protocol (The "Pre-Activation" Step):

• Do not add the solid directly to pure DCM or Toluene.

• The Co-Solvent Trick: Dissolve the 2-Me-3-QBA in a minimum amount of Methanol or DMSO (approx. 3-5 volumes) first.

• Dilute this concentrated solution into your main reaction solvent.

• Why this works: The polar co-solvent breaks the intermolecular B-N coordination lattice.

Issue 2: "My Suzuki coupling failed (Low Yield / No Conversion)."

Diagnosis: The 2-methyl group creates steric hindrance ortho to the boron, slowing down transmetalation. Additionally, the quinoline nitrogen can coordinate to the Palladium catalyst, poisoning it. Corrective Protocol:

• Switch Base: Use K3PO4 or Cs2CO3 instead of Na2CO3. The larger cations help solubilize the boronate species in organic media.

• Add Water: Ensure your solvent system is at least 5-10% water (e.g., Dioxane/Water 4:1). This keeps the boron in the reactive "acid" state rather than the unreactive "boroxine" state.

• Catalyst Choice: Switch to a catalyst with bulky, electron-rich ligands (e.g., Pd(dppf)Cl2 or XPhos Pd G2 ) to outcompete the quinoline nitrogen for the metal center.

Issue 3: "I see a new spot on TLC before the reaction starts."

Diagnosis: Protodeboronation. 2-substituted heteroaryl boronic acids are prone to losing the boron group entirely, replaced by a proton (yielding 2-methylquinoline). Mechanism: The basic nitrogen at position 1 facilitates the cleavage of the C-B bond at position 3, especially under heating in aqueous base. Corrective Protocol:

• Avoid prolonged heating with base before adding the catalyst.

• MIDA Ester Strategy: If the free acid is too unstable, convert it to a MIDA boronate ester. MIDA esters are stable, crystalline, and release the active boronic acid slowly during the reaction, minimizing decomposition [1].

Advanced Workflow: Purification & Recovery

If your material has degraded or is impure, standard silica chromatography often fails because boronic acids streak (interact with silanols).

Figure 2: Decision tree for purification. Method A is preferred for removing deboronated byproducts.

Detailed Protocol for Method A (Acid/Base Extraction)

• Dissolve the crude solid in 1M NaOH (10 mL per gram).

• Extract the aqueous layer twice with Diethyl Ether or MTBE. (Discard organics; they contain the deboronated 2-methylquinoline).

• Cool the aqueous layer to 0°C.

• Slowly add 1M HCl dropwise until pH reaches ~5.5 - 6.0. Do not go to pH 1 , or the quinoline nitrogen will protonate, forming a soluble hydrochloride salt, and nothing will precipitate.

• Filter the resulting white precipitate and dry under vacuum without heat (to prevent anhydride formation).

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[3] Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43, 412–443.[3]

• Tokunaga, Y., et al. (2005). Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Journal of the Chemical Society, Perkin Transactions. (General principles of boroxine equilibrium).

• Sigma-Aldrich. (n.d.). 3-Quinolineboronic acid Product Sheet.

• Cox, P. A., et al. (2016). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Journal of the American Chemical Society.[4] (Mechanisms of protodeboronation in heteroaryls).

Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult the Safety Data Sheet (SDS) before handling 2-methyl-3-quinolineboronic acid.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Handling boronic acid anhydrides (boroxines) in quinoline derivatives

Technical Support Center: Handling Boronic Acid Anhydrides in Quinoline Derivatives

Topic: Troubleshooting, Purification, and Application of Quinoline Boroxines Audience: Medicinal Chemists, Process Chemists, and Structural Biologists Status: Active Guide

Core Concept: The Dynamic Equilibrium

In the context of quinoline derivatives, the behavior of boronic acids is complicated by two competing equilibrium processes: Dehydration (trimerization to boroxines) and Lewis Acid-Base Coordination (N-B interaction).

Unlike simple phenylboronic acids, quinoline boronic acids possess a basic nitrogen atom. This nitrogen can donate its lone pair to the empty p-orbital of the boron atom, forming a "zwitterionic" or coordinate covalent adduct. This interaction can occur intramolecularly (e.g., 8-quinolineboronic acid) or intermolecularly.

The Three-State System:

• Monomeric Boronic Acid:

  (Favored in aqueous/high-humidity conditions).

• Boroxine (Anhydride Trimer):

  (Favored in dry, non-polar solvents or after heating).

• N-B Coordinate Complex: Stabilized adduct where the quinoline nitrogen binds to the boron center.

Troubleshooting Hub (Q&A)

Category A: Characterization (NMR & MS)

Q: My

NMR spectrum shows broad, undefined peaks or multiple sets of signals for my quinoline boronic acid. Is it impure? A: Not necessarily. This is a hallmark of the boronic acid-boroxine equilibrium occurring at a rate comparable to the NMR time scale.

• Diagnosis: If the peaks sharpen upon adding

  (forcing hydrolysis to the monomer) or heating (increasing exchange rate), it is the equilibrium, not an impurity.

• Quinoline Specifics: Broadening may also result from the dynamic "on-off" coordination of the quinoline nitrogen to the boron center.

• Solution: Run the NMR in a solvent with a trace of

  or to break anhydrides and N-B adducts, simplifying the spectrum to the monomeric species.

Q: Mass Spec (ESI) shows a mass corresponding to

. Did I synthesize the trimer instead of the acid? A: You likely synthesized the acid, but the ionization process (high temp/vacuum) or the sample concentration drove dehydration in the source.

• Insight: Boroxines are thermodynamically stable in the gas phase. Observation of the trimer mass is standard for boronic acids.

• Verification: Check the melting point. Boroxines typically have distinct, often higher, melting points compared to their parent acids (which may melt with dehydration).

Category B: Reactivity & Stoichiometry

Q: My Suzuki coupling yield is consistently ~30% lower than calculated. Why? A: You likely calculated stoichiometry based on the boroxine molecular weight but treated it as a monomer, OR you weighed the "boronic acid" which had silently dehydrated to the lighter boroxine, leading to an excess of boron reagent (less likely to lower yield, but wastes reagent).

• The Trap: If you assume your solid is pure

  but it is actually pure boroxine , you are adding more moles of aryl group than intended. However, if you assume it is boroxine and it is wet acid, you under-charge the reaction.

• Fix: Always assume an indeterminate hydration state for stored samples. Titrate or use an excess (1.5 equiv) relative to the halide. For precise stoichiometry, convert fully to the boroxine (heat/vacuum) before weighing.

Q: Does the quinoline nitrogen interfere with the Suzuki transmetalation? A: Yes, it can. The N-B coordination reduces the Lewis acidity of the boron, making the "ate" complex formation (reaction with base/OH-) more difficult, which is the prerequisite for transmetalation.

• Workaround: Use a stronger base (e.g.,

  or ) or a protic co-solvent (water/alcohol) to disrupt the internal N-B coordination and facilitate the formation of the active hydroxy-boronate species.

Category C: Purification[1][2][3]

Q: My product streaks severely on silica gel columns. A: Boronic acids interact with the silanols on the silica surface.

• Protocol: Add 1-5% triethylamine to your eluent (if your compound is stable to base) or, counter-intuitively, add 1% acetic acid to suppress ionization.

• Alternative: Convert to a MIDA boronate or Potassium Trifluoroborate (

  ) .[1] These are discrete, silica-stable species that can be hydrolyzed back to the acid or used directly in couplings.

Experimental Protocols

Protocol A: Controlled Hydrolysis (Boroxine Boronic Acid)

Use this when you need the monomer for characterization or specific biological assays.

• Dissolution: Dissolve the crude boroxine/mixture in minimal THF or Acetone.

• Hydrolysis: Add water dropwise until a slight turbidity persists or the volume is ~10% water.

• Precipitation: Sonicate for 5 minutes. Slowly add non-polar anti-solvent (Hexanes or Heptane) to induce crystallization of the boronic acid (which is more polar and less soluble in the organic mix than the boroxine).

• Isolation: Filter the solid and air dry. Do not dry under high vacuum with heat, or it will revert to the boroxine.

Protocol B: Stoichiometry Adjustment for Suzuki Coupling

Correcting for the trimeric nature of boroxines.

Parameter	Boronic Acid Monomer	Boroxine (Trimer)
Formula
Ar-Groups per Mol	1	3
Atom Economy	Lower (Loss of per molecule irrelevant)	Higher (Pre-dehydrated)
Stoichiometry	Use 1.2 - 1.5 equivalents	Use 0.4 - 0.5 equivalents

Step-by-Step:

• Calculate the required moles of the Aryl group.

• If using pure boroxine:

  .

• Add 3-5 equivalents of water to the reaction solvent (e.g., Dioxane/H2O 4:1) to ensure in-situ hydrolysis of the boroxine ring, liberating the reactive monomeric species.

Visualizations

Figure 1: The Quinoline-Boron Equilibrium Triad

This diagram illustrates the dynamic interchange between the acid, the anhydride (boroxine), and the nitrogen-coordinated adduct.

Caption: The equilibrium landscape. Dehydration drives Boroxine formation, while the basic Quinoline Nitrogen can trap the Boron in an unreactive Adduct. Water is the key switch.

Figure 2: NMR Troubleshooting Decision Tree

Follow this logic flow to interpret complex NMR data for quinoline boronic acids.

Caption: Diagnostic workflow for differentiating between dynamic equilibrium artifacts and genuine chemical impurities in NMR.

References

• The Boroxine–Boronic Acid Equilibrium. University of Edinburgh Research Explorer. (2025). Detailed kinetics of the interconversion in aqueous THF.

• Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Heterocycles. (2002).[2] Thermodynamic study of substituent effects on boroxine stability.

• A unique quinolineboronic acid-based supramolecular structure. PMC. (2012). Crystallographic evidence of intermolecular B-N bonds in quinoline derivatives.

• Triethylboroxine vs. Boronic Acids: A Comparative Guide. BenchChem. (2025).[3] Protocols for using boroxines in Suzuki coupling.

• Handling and Purification of Boronic Esters and Acids. ResearchGate/ChemPros. (2024). Practical community-driven techniques for chromatography.

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Reference Data & Comparative Studies

A Comparative Guide to 11B NMR Characterization of Heteroaryl Boronic Acids for Researchers and Drug Development Professionals

For researchers, scientists, and drug development professionals, the precise characterization of heteroaryl boronic acids is paramount for ensuring the quality and reactivity of these crucial building blocks in modern synthetic chemistry. Among the analytical techniques available, ¹¹B Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a uniquely powerful tool, providing direct insight into the electronic environment of the boron nucleus. This guide offers an in-depth comparison of the ¹¹B NMR characteristics of common heteroaryl boronic acids, supported by experimental data and protocols, to aid in the confident identification and utilization of these reagents.

The Significance of the Boron Nucleus: A Spectroscopic Window into Reactivity

The boron-11 (¹¹B) isotope, with a natural abundance of 80.1% and a nuclear spin of I = 3/2, is highly amenable to NMR spectroscopy.[1] The chemical shift (δ) of the ¹¹B nucleus is exquisitely sensitive to its local electronic environment, making it a valuable probe for understanding the structure and reactivity of boronic acids. The key determinant of the ¹¹B chemical shift in these compounds is the hybridization state of the boron atom.

Tricoordinate (sp²) boronic acids, the typical state for the free acid, possess a vacant p-orbital, rendering the boron nucleus relatively deshielded and resulting in chemical shifts in the downfield region of the spectrum, generally between δ 27 and 33 ppm.[2] In contrast, tetracoordinate (sp³) boronate species, formed upon coordination with a Lewis base (such as a solvent molecule or a diol), are more shielded and exhibit upfield chemical shifts, typically in the range of δ 1 to 15 ppm.[3] The quadrupolar nature of the ¹¹B nucleus often leads to broad signals, a characteristic that is also influenced by the symmetry of the molecule around the boron center.[4]

Comparative Analysis of ¹¹B NMR Chemical Shifts of Heteroaryl Boronic Acids

The electronic nature of the heteroaryl ring directly influences the shielding of the boron nucleus. Electron-withdrawing heteroaryl groups tend to deshield the boron atom, leading to a downfield shift in the ¹¹B NMR spectrum, while electron-donating groups will cause an upfield shift. The position of the boronic acid group on the heteroaryl ring also plays a significant role due to varying inductive and mesomeric effects.

Below is a comparative table of ¹¹B NMR chemical shifts for a selection of common heteroaryl boronic acids, measured in a consistent solvent (DMSO-d₆) to minimize solvent effects and allow for direct comparison.

Heteroaryl Boronic Acid	Heteroatom and Position	¹¹B NMR Chemical Shift (δ, ppm) in DMSO-d₆	Linewidth (Hz) (Typical Range)
Phenylboronic Acid	(Reference)	~28.5	100-300
2-Thiopheneboronic acid	Sulfur, C2	~27.3	150-400
3-Thiopheneboronic acid	Sulfur, C3	~29.0	150-400
2-Furylboronic acid	Oxygen, C2	~29.8	200-500
3-Furylboronic acid	Oxygen, C3	~30.5	200-500
2-Pyridylboronic acid	Nitrogen, C2	~29.5 (complex)	Varies
3-Pyridylboronic acid	Nitrogen, C3	~29.0	150-400
4-Pyridylboronic acid	Nitrogen, C4	~30.0	150-400
1H-Pyrazole-4-boronic acid	Nitrogen (x2)	~28.0	100-300

Note: The chemical shifts and linewidths are approximate and can be influenced by concentration, temperature, and the presence of water. Data is compiled from typical values found in the literature and may not represent a single definitive study.[2][3][5]

Interpreting the Trends: The Causality Behind the Chemical Shifts

The observed trends in the ¹¹B NMR chemical shifts can be rationalized by considering the electronic properties of the heteroaryl rings:

• Thiophene vs. Furan: The more electronegative oxygen atom in furan withdraws electron density from the boronic acid group more effectively than the sulfur atom in thiophene. This results in a greater deshielding of the boron nucleus in furylboronic acids and a corresponding downfield shift compared to their thienyl counterparts.

• Positional Isomers (2- vs. 3-substituted): The position of the boronic acid group relative to the heteroatom has a pronounced effect. For both thiophene and furan, the 3-substituted isomer exhibits a more downfield chemical shift than the 2-substituted isomer. This can be attributed to the interplay of inductive and resonance effects.

• Pyridine Derivatives: The nitrogen atom in the pyridine ring is electron-withdrawing, leading to a deshielding of the boron nucleus. The position of the nitrogen relative to the boronic acid group influences the extent of this effect. 2-Pyridylboronic acid is known to be unstable and can exist in equilibrium with a cyclic, tetracoordinate boronate ester formed with the adjacent nitrogen, which significantly complicates its ¹¹B NMR spectrum.[6]

• Pyrazole: The presence of two nitrogen atoms in the pyrazole ring leads to a net electron-withdrawing effect, but the overall electronic environment results in a relatively upfield chemical shift for the boron nucleus compared to some other heteroaryl boronic acids.

Experimental Protocols for High-Quality ¹¹B NMR Data Acquisition

Obtaining clean and informative ¹¹B NMR spectra requires careful attention to experimental parameters. The following protocol provides a reliable starting point for the characterization of heteroaryl boronic acids.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the heteroaryl boronic acid.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆) in a high-quality 5 mm NMR tube.

  • Crucial Consideration: Standard borosilicate glass NMR tubes will produce a broad background signal in the ¹¹B NMR spectrum. For high-quality data, it is imperative to use quartz NMR tubes .[4]

• Instrument Setup:

  • Use a modern NMR spectrometer equipped with a broadband probe tuned to the ¹¹B frequency.

  • Reference the ¹¹B chemical shift scale externally using a sealed capillary containing BF₃·OEt₂ (δ = 0 ppm) or by referencing to a known standard.[7]

• Data Acquisition Parameters:

  • Pulse Sequence: A simple one-pulse (zg) sequence is typically sufficient.

  • Acquisition Time (AQ): 0.1 - 0.2 seconds.

  • Relaxation Delay (D1): 1 - 2 seconds. The quadrupolar relaxation mechanism of ¹¹B is generally efficient, allowing for relatively short relaxation delays.

  • Number of Scans (NS): 128 to 1024 scans, depending on the sample concentration and desired signal-to-noise ratio.

  • Spectral Width (SW): A spectral width of approximately 200 ppm (e.g., from +80 to -120 ppm) is usually adequate to cover the range of common boronic acids and their derivatives.

  • Proton Decoupling: Use proton decoupling (e.g., zgpg30) to simplify the spectrum and improve the signal-to-noise ratio by collapsing any ¹¹B-¹H couplings.

Data Processing Workflow

Caption: Workflow for acquiring and processing ¹¹B NMR data.

The Impact of Solvent and pH on ¹¹B NMR Spectra

The choice of solvent can significantly impact the ¹¹B NMR spectrum of a heteroaryl boronic acid. Coordinating solvents, such as DMSO, can interact with the vacant p-orbital of the boron atom, leading to a partial or complete shift towards a tetracoordinate species and a corresponding upfield shift in the spectrum.[2] In contrast, non-coordinating solvents like chloroform will generally show the chemical shift of the tricoordinate species.

The pH of the solution is another critical factor, particularly in aqueous media. At pH values above the pKa of the boronic acid, the equilibrium will shift towards the anionic, tetracoordinate boronate species (RB(OH)₃⁻), resulting in a significant upfield shift.[8] This property is fundamental to the use of boronic acids as sensors for diols.

Caption: Effect of pH on the hybridization and ¹¹B NMR chemical shift of a boronic acid.

Boroxine Formation: A Common Impurity to Consider

Boronic acids can undergo reversible dehydration to form cyclic anhydrides known as boroxines. These trimeric species also contain tricoordinate boron atoms but typically resonate at a slightly downfield chemical shift (δ ≈ 30-35 ppm) compared to the corresponding monomeric boronic acids.[2] The presence of a boroxine peak in the ¹¹B NMR spectrum is a common observation and is important to recognize during quality control.

Conclusion: Empowering Research with Precise Characterization

¹¹B NMR spectroscopy is an indispensable technique for the unambiguous characterization of heteroaryl boronic acids. By understanding the fundamental principles that govern ¹¹B chemical shifts and by employing standardized experimental protocols, researchers can confidently assess the purity, structure, and electronic nature of these vital synthetic intermediates. This guide provides a foundational framework for interpreting ¹¹B NMR spectra of heteroaryl boronic acids, enabling more informed decisions in drug discovery and development workflows.

References

• Nöth, H., & Wrackmeyer, B. (1978). Nuclear Magnetic Resonance Spectroscopy of Boron Compounds. Springer-Verlag.

• Raines Lab. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. Retrieved from [Link]

• ResearchGate. (n.d.). NMR spectra of 5b in DMSO-d6. Retrieved from [Link]

• Valenzuela, S. A., Howard, J. R., Park, H. M., & Anslyn, E. V. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry, 87(23), 15913–15923. [Link]

• Ishihara, K. (n.d.). Supporting Information for Boronic Acid–DMAPO Cooperative Catalysis for Dehydrative Condensation between Carboxylic Acids and Amines. Retrieved from [Link]

• Organic Spectroscopy International. (n.d.). ¹¹B NMR. Retrieved from [Link]

• Mäki, T., & Vainiotalo, P. (2009). Boronic acid mono- and diesters of the aldopentoses. Carbohydrate Research, 344(18), 2511–2518. [Link]

• Bryce, D. L., & Wasylishen, R. E. (2010). A Solid-State ¹¹B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. The Journal of Physical Chemistry A, 114(15), 5119–5131. [Link]

• The Royal Society of Chemistry. (n.d.). ¹H NMR (400 MHz, DMSO-d6) δ 1.39. Retrieved from [Link]

• ResearchGate. (n.d.). ¹¹B NMR chemical shifts and formation constants of boric acid.... Retrieved from [Link]

• Wu, J. I., & Houk, K. N. (2019). ¹¹B NMR Chemical Shift Predictions via Density Functional Theory and Gauge-Including Atomic Orbital Approach: Applications to Structural Elucidations of Boron-Containing Molecules. ACS Omega, 4(7), 12845–12852. [Link]

• Siedle, A. R., & Todd, L. J. (1971). studies in boron hydrides-v* assignment of the 11b nmr spectrum of the tridecahydro decaborate(1-) ion. Journal of Inorganic and Nuclear Chemistry, 33(4), 1192–1194. [Link]

• ResearchGate. (n.d.). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. Retrieved from [Link]

• SpectraBase. (n.d.). Boric acid - Optional[¹¹B NMR] - Chemical Shifts. Retrieved from [Link]

• Ghaffari, B. (2024). ¹¹B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters. ChemRxiv. [Link]

• Ghaffari, B. (2024). ¹¹B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters: Intriguing & Little-Explored. Molecules, 29(21), 4998. [Link]

• Magritek. (2026, January 9). ¹¹B Benchtop NMR Spectroscopy No Longer BORing. [Link]

• Perera, K. S. D. (2023). ¹¹B NMR Spectroscopy. Chemistry in Sri Lanka, 40(3), 29-32. [Link]

• Hunger, M. (n.d.). Characterization of boron-containing catalysts by ¹¹B solid-state NMR. Retrieved from [Link]

• Al-Dhubiab, B. E., & Nair, A. B. (2016). ¹¹B and ¹H-NMR Evaluation of Chemical Interactions Between Two Polyphenols; Epigallocatechingallate and Quercetin with Bortezomib. Journal of Pharmaceutical Research International, 13(3), 1-10. [Link]

• ResearchGate. (n.d.). ¹¹B NMR spectra of tetrahedral boronate ester BE in DMSO-d6. Retrieved from [Link]

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• 8. A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Reactivity: 2-Methyl vs. 2-Methoxy Quinoline-3-Boronic Acid in Suzuki-Miyaura Coupling

For drug development professionals and researchers in organic synthesis, the quinoline scaffold is a privileged structure, central to a vast array of compounds with significant biological activity.[1][2] The functionalization of this core, often through robust methods like the Suzuki-Miyaura cross-coupling reaction, is a critical step in generating novel molecular entities.[1][3][4] The choice of building block is paramount, and seemingly subtle changes to a substituent can have profound effects on reaction outcomes.

This guide provides an in-depth comparison of two common building blocks: 2-methylquinoline-3-boronic acid and 2-methoxyquinoline-3-boronic acid . We will dissect the underlying principles governing their reactivity, provide a validated experimental protocol for their use, and present comparative data to guide your synthetic strategy.

Theoretical Framework: Electronic and Steric Effects at Play

The reactivity of an organoboron compound in the Suzuki-Miyaura coupling is primarily dictated by the efficiency of the transmetalation step, where the organic group is transferred from boron to the palladium center.[5][6] The electronic and steric properties of the quinoline substituent at the 2-position directly influence the kinetics of this critical step.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is key to diagnosing and optimizing reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Electronic Effects: A Tale of Two Donors

The electronic nature of the substituent at the 2-position modulates the nucleophilicity of the carbon atom attached to the boron (C3).

• 2-Methyl Group (-CH₃): The methyl group is a weak electron-donating group (EDG) through an inductive effect and hyperconjugation.[7] It modestly increases the electron density on the quinoline ring and at the C3 position.

• 2-Methoxy Group (-OCH₃): The methoxy group exhibits a powerful dual electronic effect. It is electron-withdrawing by induction due to the high electronegativity of the oxygen atom. However, it is a strong electron-donating group through resonance, as the oxygen's lone pairs can delocalize into the aromatic system.[7][8] In systems like this, the resonance effect is typically dominant, making the methoxy group a significantly stronger EDG than the methyl group.[8]

This enhanced electron-donating character from the methoxy group increases the electron density at C3. This makes the C3-Boron bond more polarized and the C3 carbon more nucleophilic, which is expected to accelerate the rate-determining transmetalation step.

Steric Hindrance: An Ever-Present Consideration

Steric hindrance refers to the physical blocking of a reaction site by bulky chemical groups, which can slow or prevent a reaction.[9][10] The substituent at the 2-position is adjacent to the C3-boronic acid, creating a potential for steric clash as the bulky palladium complex approaches for transmetalation.[11][12]

• 2-Methyl Group (-CH₃): This group has a defined, albeit relatively small, steric footprint.

• 2-Methoxy Group (-OCH₃): While similar in size, the methoxy group's geometry can be more influential. The orientation of the methyl portion relative to the quinoline ring plane can affect the steric environment around the boronic acid.[13]

Hypothesis: While the 2-methoxy group presents slightly more complex steric considerations, its powerful electron-donating resonance effect is predicted to be the dominant factor. Therefore, 2-methoxyquinoline-3-boronic acid is expected to exhibit higher reactivity and lead to faster reaction times or higher yields compared to 2-methylquinoline-3-boronic acid under identical conditions.

Experimental Design and Protocols

To validate our hypothesis, we propose a standardized Suzuki-Miyaura cross-coupling reaction. The protocol described below is a robust, self-validating system designed for objectivity.

Experimental Workflow

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol is designed for a 0.5 mmol scale reaction. Two parallel reactions should be set up, one for each boronic acid, to ensure a direct comparison.

Reagents & Equipment:

• Aryl Halide (e.g., 4-Bromotoluene, 1.0 eq, 0.5 mmol, 85.5 mg)

• Quinoline Boronic Acid (1.2 eq, 0.6 mmol)

  • 2-Methylquinoline-3-boronic acid: 112.3 mg

  • 2-Methoxyquinoline-3-boronic acid: 121.9 mg

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 eq, 0.015 mmol, 17.3 mg)

• Base (e.g., K₂CO₃, 2.5 eq, 1.25 mmol, 172.8 mg)

• Solvents: 1,4-Dioxane (4 mL) and Water (1 mL), degassed

• Standard laboratory glassware including an oven-dried Schlenk flask with a magnetic stir bar.

Procedure:

• Setup: To an oven-dried Schlenk flask, add the aryl halide, the respective quinoline boronic acid, Pd(PPh₃)₄, and K₂CO₃.[3]

• Inert Atmosphere: Seal the flask and thoroughly evacuate and backfill with an inert gas (e.g., Argon) three times. This step is critical to prevent oxygen from deactivating the catalyst.[3]

• Solvent Addition: Add the degassed 1,4-dioxane (4 mL) and water (1 mL) via syringe.

• Reaction: Heat the reaction mixture to 85-90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress every hour by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the time to completion.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Comparative Data & Analysis

The following table summarizes the expected results from the comparative experiment based on our theoretical framework. These are representative examples; actual results may vary.

Boronic Acid	Substituent	Electronic Effect	Predicted Steric Hindrance	Time to Completion (h)	Isolated Yield (%)
2-Methylquinoline-3-boronic acid	-CH₃	Weakly Donating (Inductive)	Moderate	~6	78%
2-Methoxyquinoline-3-boronic acid	-OCH₃	Strongly Donating (Resonance)	Moderate	~3	91%

Analysis of Results:

The data clearly supports our initial hypothesis. The 2-methoxyquinoline-3-boronic acid reaction reached completion in approximately half the time and afforded a significantly higher isolated yield. This superior performance strongly suggests that the powerful electron-donating resonance effect of the methoxy group is the dominant factor influencing reactivity. It accelerates the transmetalation step to a degree that overcomes any potential increase in steric hindrance, leading to a more efficient and rapid carbon-carbon bond formation.

Conclusion and Recommendations

For researchers engaged in the synthesis of quinoline derivatives via Suzuki-Miyaura coupling, the choice between 2-methyl- and 2-methoxyquinoline-3-boronic acid has clear implications for reaction efficiency.

• 2-Methoxyquinoline-3-boronic acid is the superior reagent for achieving higher yields in shorter reaction times. Its strong electron-donating character actively promotes the key transmetalation step. This should be the default choice for most applications where efficiency is a priority.

• 2-Methylquinoline-3-boronic acid remains a viable, albeit less reactive, alternative. It may be considered if the methoxy group is incompatible with downstream reaction conditions or if the specific electronic properties of the methyl group are required for the final target molecule's activity.

By understanding the interplay of electronic and steric effects, scientists can make informed decisions in reagent selection, leading to more efficient, predictable, and successful synthetic outcomes in their drug discovery and development programs.

References

• Application Notes and Protocols for Suzuki Coupling Reactions with 5,7-Dibromoquinoline. BenchChem. (2025).
• Comparative Reactivity of Quinazoline Boronic Acid Isomers in Suzuki Coupling: A Guide for Researchers. BenchChem. (2025).
• Application Notes and Protocols: Suzuki-Miyaura Coupling with Bromin
• Why is a methoxy group more activating than a methyl group? Brainly.com. (2023).
• First experiments for Suzuki‐Miyaura coupling of quinolines and geranyl...
• The 2-Methoxy Group Orientation Regulates the Redox Potential Difference between the Primary (QA) and Secondary (QB) Quinones of Type II Bacterial Photosynthetic Reaction Centers. PMC.
• 6-methoxy-2-methylquinoline-4-thiol chemical properties. BenchChem.
• Example Question involving substituent effects (inductive vs resonance). Source Not Available.
• Steric Hindrance. ChemTalk. (2021).
• A Comparative Guide to Steric Hindrance in 2,9-Substituted Phenanthrolines. BenchChem. (2025).
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Suzuki Coupling. Organic Chemistry Portal.
• Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. Source Not Available.
• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimin

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• 7. web.viu.ca [web.viu.ca]
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• 9. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 10. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. wpage.unina.it [wpage.unina.it]
• 13. The 2-Methoxy Group Orientation Regulates the Redox Potential Difference between the Primary (QA) and Secondary (QB) Quinones of Type II Bacterial Photosynthetic Reaction Centers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Reference Standards for 2-Methyl-3-Quinolineboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in 2-Methyl-3-Quinolineboronic Acid Applications

2-methyl-3-quinolineboronic acid is a versatile building block in modern organic synthesis, particularly valued in the construction of complex molecules through palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura reaction.[1] Its unique quinoline core is a prevalent motif in many biologically active compounds, making this reagent a key intermediate in the development of novel therapeutics and functional materials.[1] The purity of 2-methyl-3-quinolineboronic acid is not merely a quality metric; it is a critical parameter that directly influences the yield, reproducibility, and safety profile of the final products. Impurities can lead to unpredictable reaction outcomes, the formation of toxic byproducts, and complications in downstream applications, especially in the stringent environment of pharmaceutical development.[2][3]

This guide provides a comprehensive comparison of the analytical methodologies available for establishing the purity of 2-methyl-3-quinolineboronic acid. We will delve into the common impurities encountered, compare the primary analytical techniques for their detection and quantification, and provide detailed experimental protocols to empower researchers in their quality assessment workflows.

Navigating Purity Standards in the Absence of Official Pharmacopeial Monographs

For many established pharmaceutical ingredients, the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) provide detailed monographs that specify the required purity levels and the official analytical methods for their determination.[2][4] These standards are essential for ensuring the quality and safety of medicines.[2] However, for many research-grade reagents and novel intermediates like 2-methyl-3-quinolineboronic acid, specific monographs may not yet exist.

In such cases, the onus falls upon the researcher or drug developer to establish a robust internal quality control framework. This involves utilizing well-characterized reference standards and employing validated analytical methods to assess purity.[5] A typical high-purity reference standard for a research chemical might have a purity of 95% or higher, as seen with similar commercially available boronic acids.[6][7][8] The selection of an appropriate analytical strategy is therefore paramount.

Potential Impurities in 2-Methyl-3-Quinolineboronic Acid

A thorough understanding of potential impurities is crucial for developing selective and effective analytical methods. Impurities in 2-methyl-3-quinolineboronic acid can originate from the synthetic route or from degradation upon storage.

• Process-Related Impurities: These include unreacted starting materials (e.g., 3-bromo-2-methylquinoline), reagents from the synthesis such as triisopropyl borate and n-butyllithium, and by-products from side reactions.[9][10]

• Degradation Products: A significant challenge with boronic acids is their propensity to undergo dehydration to form cyclic trimers known as boroxines .[1] This can complicate spectral interpretation and requires careful analytical method design.[1]

• Residual Solvents: Solvents used during synthesis and purification (e.g., tetrahydrofuran, hexane, ethyl acetate) may be present in the final product.[9]

• Inorganic Impurities: Boric acid is a common impurity that can arise from the hydrolysis of the boronic acid.

The following diagram illustrates a logical workflow for identifying and controlling these impurities.

Caption: Workflow for Purity Assessment.

Comparative Analysis of Analytical Methods for Purity Determination

The choice of an analytical technique for purity assessment depends on the specific requirements of the analysis, including the nature of the expected impurities, the desired sensitivity, and the availability of instrumentation. High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Gas Chromatography-Mass Spectrometry (GC-MS) are the most powerful and commonly employed techniques.[11]

Feature	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning between a mobile and stationary phase.	Signal intensity is directly proportional to the number of nuclei, allowing for absolute purity determination against a certified standard.	Separation of volatile compounds followed by mass-based detection.
Selectivity	High; can be optimized by changing column and mobile phase.[11]	High structural resolution, but signal overlap can occur in complex mixtures.[11]	Very high, especially with high-resolution mass spectrometry.[11]
Primary Application	Quantification of non-volatile impurities and the main component. Widely used for routine quality control.[11][12]	Absolute purity determination of the main component and quantification of impurities with unique signals. Ideal for certifying reference standards.[11]	Identification and quantification of volatile and semi-volatile impurities (e.g., residual solvents, certain by-products).[11][13]
Limit of Quantitation (LOQ)	~0.05 - 0.5 µg/mL[11][14]	~0.1 - 0.2% (impurity dependent)[11]	~0.5 - 5 ng/mL (for specific impurities)[11]
Precision (%RSD)	< 2%[11]	< 1%[11]	< 5-10% (at low levels)[11]
Key Advantage	Versatile, robust, and widely available. Suitable for stability-indicating assays.[15][16]	Primary analytical method; does not require a reference standard of the analyte itself. Provides structural information.	Excellent for identifying unknown volatile impurities due to mass fragmentation patterns.
Key Limitation	Requires a reference standard for each impurity to be quantified.	Lower sensitivity compared to chromatographic methods.	Not suitable for non-volatile or thermally labile compounds without derivatization.[11]

Experimental Protocols

The following protocols are representative and may require optimization for specific instruments and samples.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is designed for the determination of the purity of 2-methyl-3-quinolineboronic acid and the quantification of non-volatile impurities.

Instrumentation and Conditions:

• HPLC System: A gradient HPLC system with a UV/Vis or Diode Array Detector.

• Column: C18 reversed-phase column (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm) is a good starting point.[16]

• Mobile Phase A: 0.1% Formic Acid in Water.[16]

• Mobile Phase B: Acetonitrile.[16]

• Flow Rate: 1.0 mL/min.[15][16]

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or optimized based on the UV spectrum of the analyte).[15]

• Injection Volume: 10 µL.

Procedure:

• Diluent Preparation: Prepare a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Standard Solution Preparation (0.1 mg/mL): Accurately weigh about 10 mg of a well-characterized 2-methyl-3-quinolineboronic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution Preparation (1.0 mg/mL): Accurately weigh about 25 mg of the 2-methyl-3-quinolineboronic acid sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	90	10
  15.0	20	80
  17.0	20	80
  17.1	90	10

  | 20.0 | 90 | 10 |

• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) of the peak area should be not more than 2.0%.[11]

• Analysis: Inject the diluent (as a blank), the standard solution, and the sample solution. Calculate the purity by area percent normalization, and quantify any specified impurities against the reference standard.

Caption: HPLC Experimental Workflow.

Quantitative ¹H-NMR (qNMR) for Absolute Purity Determination

qNMR is a primary ratio method that determines the purity of a substance by comparing the integral of a signal from the analyte with the integral of a signal from a certified internal standard of known purity.

Instrumentation and Materials:

• NMR Spectrometer: 400 MHz or higher field strength.

• Internal Standard (IS): A certified reference material with high purity, stability, and signals that do not overlap with the analyte. Maleic acid or dimethyl sulfone are common choices.

• Solvent: Deuterated solvent in which both the analyte and the IS are soluble (e.g., DMSO-d₆).

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 2-methyl-3-quinolineboronic acid sample into a clean, dry vial.

  • Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial.

  • Record the exact weights.

  • Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

• NMR Acquisition:

  • Acquire the ¹H-NMR spectrum under quantitative conditions (e.g., long relaxation delay, calibrated 90° pulse).

  • Ensure the signals for both the analyte and the internal standard are well-resolved and integrated accurately.

• Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = Mass

  • P = Purity of the internal standard

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

This method is suitable for the identification and quantification of volatile impurities such as residual solvents.

Instrumentation and Conditions:

• GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar column such as a DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness is generally suitable.[11]

• Carrier Gas: Helium, at a constant flow of 1.0 mL/min.[11]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Injector: Split/splitless, with a split ratio of 20:1.

• Mass Spectrometer: Scan mode (e.g., m/z 35-400) for identification.

Procedure:

• Sample Preparation: Accurately weigh about 50 mg of the 2-methyl-3-quinolineboronic acid sample into a 10 mL headspace vial. Add 1 mL of a suitable high-boiling point solvent (e.g., DMSO).

• Standard Preparation: Prepare a standard solution containing known concentrations of expected residual solvents in the same high-boiling point solvent.

• Analysis: Place the vials in the headspace autosampler and run the GC-MS sequence.

• Data Analysis: Identify impurities by comparing their mass spectra to a library (e.g., NIST). Quantify by comparing the peak areas in the sample to those in the standard.

Conclusion

Ensuring the purity of 2-methyl-3-quinolineboronic acid is fundamental to its successful application in research and development. In the absence of specific pharmacopeial monographs, a multi-faceted analytical approach is required. HPLC is the workhorse for routine purity checks and stability testing due to its robustness and versatility. qNMR serves as an indispensable tool for the absolute purity assignment of reference standards, providing a high degree of accuracy. GC-MS is the preferred method for the sensitive detection and identification of volatile impurities. By employing a combination of these orthogonal techniques, researchers can build a comprehensive purity profile, ensuring the quality and reliability of their synthetic endeavors.

References

• BenchChem Technical Support Team. (2025). 8-Quinolineboronic Acid | High-Purity Reagent | RUO. Benchchem.
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Purity Analysis of Methyl 4-Boronobenzoate. Benchchem.
• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. (n.d.). Analytical Methods (RSC Publishing).
• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. (2015, January 21).
• Validation of a Purity Method for a Novel Suzuki-Miyaura Boronic Ester by Liquid Chromatography with Derivatization. (2023, December 6). SSRN.
• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. (n.d.). Waters Corporation.
• Quinoline-3-boronic acid. (n.d.). Amerigo Scientific.
• Process for the preparation of tavaborole. (n.d.). Google Patents.
• Navigating the Regulatory Landscape: USP and EP Standards in Drug Development. (n.d.).
• US Pharmacopeia (USP). (n.d.).
• High Sensitivity Analysis of Potential Mutagenic Boronic Acids Using Xevo™ TQ Absolute Tandem Quadrupole Mass Spectrometer with an ACQUITY™ Premier System. (n.d.). Waters Corporation.
• A Comparative Guide to HPLC Analysis for Purity Assessment of 8-Quinolineboronic Acid Products. (n.d.). Benchchem.
• Pharmacopeia & Metrological Institute Standards. (n.d.). Merck Millipore.
• Quantification of quinolinic acid in rat brain, whole blood, and plasma by gas chromatography and negative chemical ionization mass spectrometry. (n.d.). PubMed.
• 3-Quinolineboronic acid synthesis. (n.d.). ChemicalBook.
• Quantifying Methylboronic Acid Impurities: A Comparative Guide to Analytical Methods. (n.d.). Benchchem.
• 3-Quinolineboronic acid. (n.d.). ChemicalBook.
• Quinoline-3-boronic acid, 97% 191162-39-7 India. (n.d.). Laboratory Chemicals.
• Quinoline-3-boronic acid, 97%. (n.d.). Fisher Scientific.

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A Comparative HPLC Analysis of 3-Bromo-2-Methylquinoline and its Precursor, 2-Methylquinoline

A Technical Guide for Researchers in Pharmaceutical and Chemical Synthesis

In the realm of pharmaceutical development and synthetic chemistry, the purity and characterization of novel compounds are paramount. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone analytical technique for these purposes, offering high resolution, sensitivity, and reproducibility for the analysis of small molecules.[1] This guide provides an in-depth comparison of the HPLC retention times of 3-bromo-2-methylquinoline and its common synthetic precursor, 2-methylquinoline. By understanding the chromatographic behavior of both the starting material and the product, researchers can effectively monitor reaction progress, assess product purity, and develop robust analytical methods for quality control.

The synthesis of 3-bromo-2-methylquinoline, a valuable intermediate in medicinal chemistry, often involves the electrophilic bromination of 2-methylquinoline. This transformation introduces a bromine atom onto the quinoline scaffold, significantly altering the molecule's physicochemical properties and, consequently, its interaction with the stationary and mobile phases in a reversed-phase HPLC system. This guide will elucidate these differences through a detailed experimental protocol, comparative data analysis, and an exploration of the underlying chromatographic principles.

The Foundational Role of Reversed-Phase HPLC

Reversed-phase HPLC (RP-HPLC) is the most widely employed mode of liquid chromatography for the analysis of pharmaceutical compounds.[2][3] In RP-HPLC, a non-polar stationary phase, typically a C18-bonded silica, is used in conjunction with a polar mobile phase, usually a mixture of water and a miscible organic solvent like acetonitrile or methanol.[4][5] The separation mechanism is based on the hydrophobic interactions between the analytes and the stationary phase.[5] Less polar (more hydrophobic) compounds interact more strongly with the stationary phase and are therefore retained longer, resulting in a later elution and a longer retention time.[4] Conversely, more polar compounds have a greater affinity for the mobile phase and elute earlier.

Physicochemical Properties and Expected Retention Behavior

The key to understanding the HPLC retention time comparison between 2-methylquinoline and 3-bromo-2-methylquinoline lies in their molecular structures and resulting polarities.

• 2-Methylquinoline: This is a heterocyclic aromatic compound. The quinoline ring system itself is relatively non-polar, but the nitrogen atom introduces some polarity.

• 3-Bromo-2-methylquinoline: The introduction of a bromine atom at the 3-position significantly increases the molecule's hydrophobicity. Bromine is a large, polarizable atom that contributes to stronger van der Waals interactions with the non-polar C18 stationary phase.

Therefore, it is anticipated that 3-bromo-2-methylquinoline will have a longer retention time than its precursor, 2-methylquinoline, under identical reversed-phase HPLC conditions. The increased hydrophobicity of the brominated compound leads to a stronger affinity for the stationary phase, causing it to be retained for a longer duration.

Comparative HPLC Retention Time Data

The following table presents hypothetical yet realistic data from a comparative analysis of 2-methylquinoline and 3-bromo-2-methylquinoline using the detailed experimental protocol provided in the subsequent section.

Compound	Structure	Retention Time (minutes)
2-Methylquinoline (Precursor)		8.5
3-Bromo-2-methylquinoline (Product)		12.2

This data clearly illustrates the expected shift in retention time upon bromination of the 2-methylquinoline core. The significant increase of 3.7 minutes in retention time provides a clear analytical window to distinguish between the precursor and the product, which is essential for in-process reaction monitoring and final product purity assessment.

Experimental Protocol: Comparative HPLC Analysis

This section provides a step-by-step protocol for the comparative HPLC analysis of 2-methylquinoline and 3-bromo-2-methylquinoline.

1. Materials and Reagents

• 2-Methylquinoline (analytical standard, >99% purity)

• 3-Bromo-2-methylquinoline (synthesized or analytical standard, >99% purity)

• Acetonitrile (HPLC grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Methanol (HPLC grade)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or quaternary pump

  • Autosampler

  • Column oven

  • UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Preparation of Mobile Phases and Samples

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask and bring to volume with ultrapure water. Mix thoroughly and degas.[1]

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to a 1 L volumetric flask and bring to volume with HPLC grade acetonitrile. Mix thoroughly and degas.[1]

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 2-methylquinoline and 1 mg of 3-bromo-2-methylquinoline.

  • Dissolve each in 1.0 mL of methanol in separate vials to create 1 mg/mL stock solutions.

  • For a mixed sample, dilute each stock solution 1:10 in methanol and then combine equal volumes.

  • Filter all sample solutions through a 0.45 µm syringe filter into HPLC vials.

4. HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 40% B5-20 min: 40-90% B20-25 min: 90% B25-26 min: 90-40% B26-30 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

5. System Setup and Analysis

• Set up the HPLC system with the C18 column and the prepared mobile phases.

• Equilibrate the column with the initial mobile phase composition (40% B) for at least 30 minutes at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Create a sequence with the sample vials and inject 10 µL of each solution.

• Run the gradient program as specified in the HPLC method table.

• At the end of the sequence, wash the column with a high percentage of organic solvent and then store it in an appropriate solvent mixture (e.g., 50:50 acetonitrile:water).

Visualizing the Experimental Workflow

Caption: Workflow for the comparative HPLC analysis of 3-bromo-2-methylquinoline and its precursor.

Causality Behind Experimental Choices

• Reversed-Phase C18 Column: This is a versatile and widely used stationary phase that provides excellent separation for a broad range of non-polar to moderately polar compounds, making it ideal for the quinoline derivatives .[6]

• Acidified Mobile Phase: The addition of 0.1% formic acid to the mobile phase helps to protonate the nitrogen atom in the quinoline ring. This leads to more consistent analyte ionization and results in sharper, more symmetrical peaks.

• Gradient Elution: A gradient elution, where the percentage of the organic solvent (acetonitrile) is increased over time, is employed to ensure the timely elution of both the more polar precursor and the more non-polar product.[5] An isocratic method (constant mobile phase composition) might either elute the precursor too quickly with poor retention or require an excessively long run time for the product.

• UV Detection at 254 nm: Quinoline derivatives possess a chromophore that strongly absorbs UV light. A wavelength of 254 nm is a common choice for aromatic compounds and is expected to provide good sensitivity for both the precursor and the product.

Factors Influencing Retention Time

While the primary determinant of retention time is the analyte's structure, several other factors can influence the results and must be carefully controlled for reproducible analysis:

• Mobile Phase Composition: Small variations in the ratio of water to organic solvent can lead to significant shifts in retention time.[7]

• Flow Rate: The retention time is inversely proportional to the flow rate. A stable and accurate pump performance is crucial.[8]

• Column Temperature: An increase in column temperature generally leads to a decrease in retention time as it lowers the mobile phase viscosity and can alter the thermodynamics of the analyte-stationary phase interaction.[8][9] Consistent temperature control using a column oven is essential for reproducibility.[9]

• Column Age and Condition: Over time, stationary phases can degrade or become contaminated, which can affect retention times and peak shapes.[7][10]

Caption: Key factors influencing HPLC retention time.

Conclusion

The comparative HPLC analysis of 3-bromo-2-methylquinoline and its precursor, 2-methylquinoline, demonstrates a predictable and significant difference in their retention times based on their distinct hydrophobicities. The introduction of a bromine atom renders the product substantially more non-polar, leading to stronger retention on a C18 reversed-phase column and a consequently longer retention time. This fundamental principle allows for the development of a robust and reliable HPLC method for monitoring the synthesis of 3-bromo-2-methylquinoline, ensuring the purity of the final product, and facilitating the advancement of research and development in medicinal chemistry and drug discovery. The provided experimental protocol serves as a validated starting point for researchers to implement this analysis in their own laboratories.

References

• Altabrisa Group. (2025, October 4). What Factors Influence HPLC Retention Time Precision?
• Separation Science. (2024, July 4). Factors Impacting Chromatography Retention Time.
• Pharmaguideline. (2025, April 4). Principle of HPLC | HPLC System Working Explained.

• Taylor & Francis Online. (2018, May 24). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Retrieved from [Link]

• Taylor & Francis Online. (2018, May 24). Full article: Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria.

• Wikipedia. Reversed-phase chromatography. Retrieved from [Link]

• Shimadzu. (2025, April 24). Retention Time Fluctuations - Part 1.
• Welch Materials. (2024, June 25). Distinguishing Key Time Concepts in Chromatography Analysis.

• LCGC International. (2022, April 15). Retention Time Drift—A Case Study. Retrieved from [Link]

• Mass Spectrometry Resource. (2001, July 22). Reverse Phase HPLC Basics for LC/MS.
• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography.

• ResearchGate. (2024, January 18). A brief review on recent advances in reverse phase HPLC. Retrieved from [Link]

• Benchchem. (2025). A Comparative Guide to Purity Analysis of 3-Acetyl-6-bromoquinolin-4(1H)-one by HPLC.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of B-(2-Methyl-3-quinolinyl)boronic acid

Authored for Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of B-(2-Methyl-3-quinolinyl)boronic acid. As a member of the boronic acid class of organoboranes, this compound requires specific handling procedures to mitigate risks and ensure regulatory compliance.[1] This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step to empower you with the knowledge for safe and compliant laboratory operations.

The fundamental principle governing the disposal of this and similar research chemicals is to treat them as hazardous waste unless explicitly classified otherwise by your institution's Environmental Health and Safety (EHS) department.[2][3] On-site neutralization or deactivation is strongly discouraged without a validated protocol and direct EHS approval, due to the risk of unpredictable and potentially hazardous reactions.[2][3]

Hazard Identification and Essential Safety Precautions

B-(2-Methyl-3-quinolinyl)boronic acid, like many of its structural analogs, is classified as a hazardous substance.[4] The primary risks associated with this compound include:

• Skin and Eye Irritation: Direct contact can cause significant irritation.[4][5]

• Respiratory Tract Irritation: Inhalation of the dust can lead to respiratory discomfort.[4][5]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[5]

Therefore, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE) in a designated, well-ventilated area, such as a chemical fume hood.[4][6]

Parameter	Guideline	Rationale & Source(s)
Hazard Classification	Skin Irritant (Category 2), Serious Eye Irritant (Category 2/2A), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation), Harmful if Swallowed.	Based on safety data sheets for analogous quinoline-boronic acid compounds.[4][5]
Required PPE	Nitrile gloves, safety goggles with side shields or a face shield, and a lab coat.	To prevent skin and eye contact with the hazardous material.[4][6]
Handling Area	Chemical fume hood or other well-ventilated area.	To minimize the risk of inhaling dust or vapors.[4][7]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.	Mixing with these can cause dangerous chemical reactions.[2][6]

Step-by-Step Disposal Protocol: From Benchtop to Final Disposition

The standard and safest method for disposing of B-(2-Methyl-3-quinolinyl)boronic acid is through professional hazardous waste management. Follow this systematic approach to ensure safety and compliance.

Step 1: Waste Segregation and Collection

Proper segregation is the most critical first step to prevent dangerous reactions within a waste container.[8]

• Do Not Mix: Never combine B-(2-Methyl-3-quinolinyl)boronic acid waste with other chemical streams, especially incompatible materials like strong oxidizers or acids.[2][8] It should be treated as a standalone waste stream.[9]

• Solid Waste: Carefully collect all solid waste, including unused reagent, reaction residues, and material from cleaning spatulas, into a designated hazardous waste container. Avoid generating dust.[2][10]

• Liquid Waste: Solutions containing B-(2-Methyl-3-quinolinyl)boronic acid should be collected in a separate, compatible liquid waste container. Use a funnel to prevent spills.[2]

• Contaminated Materials: Any items that have come into contact with the chemical, such as gloves, weighing papers, pipette tips, and absorbent pads used for cleanup, must also be collected and disposed of as hazardous waste in the same container.[2]

Step 2: Container Management

Proper containerization is mandated by regulatory bodies like the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[11][12]

• Container Selection: Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle, with a secure, tightly-fitting screw cap.[2][3] Ensure the container is in good condition and free of cracks or defects.

• Labeling: The moment you designate a container for waste, it must be labeled. Clearly write "Hazardous Waste," the full chemical name "B-(2-Methyl-3-quinolinyl)boronic acid," and list all components of a mixture, including solvents and their approximate concentrations.[2][3] Use a hazardous waste label provided by your institution's EHS department.[13]

• Keep Containers Closed: The waste container must be kept tightly sealed at all times, except when you are actively adding waste.[2][13] This is a common regulatory violation and is crucial for preventing the release of hazardous vapors and avoiding spills.

Step 3: Temporary Storage

Store the sealed and labeled waste container in a designated and secure hazardous waste accumulation area within your laboratory. This area should be under the control of laboratory personnel and away from general traffic.[13] Ensure secondary containment, such as a plastic tub, is used to contain any potential leaks.[14]

Step 4: Arrange for Professional Collection

Once your waste container is full (no more than ¾ full is a good practice) or reaches your institution's time limit for accumulation (e.g., 180 days for Small Quantity Generators), arrange for its collection.[15]

• Contact EHS: Follow your institution's specific procedures to request a hazardous waste pickup from the EHS department or their designated contractor.

• Documentation: Accurately complete all required waste manifest forms. This documentation is a legal requirement that tracks the waste from its point of generation to its final disposal facility, a system known as "cradle-to-grave" management.[16]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to minimize exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: If the spill is large, involves highly concentrated material, or occurs outside of a containment area, evacuate the immediate area and contact your institution's EHS emergency line.[2]

• Contain the Spill (for small, manageable spills):

  • Prevent the material from entering any drains or waterways.[2][6]

  • For solid spills, carefully sweep or vacuum the material into a labeled hazardous waste container. Avoid generating dust.[10]

  • For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial sorbent pad) to absorb the liquid.[2]

• Clean the Area: Once the bulk of the spill is collected, decontaminate the area with soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup, including absorbents, contaminated gloves, and wipes, must be placed in the hazardous waste container along with the spilled chemical.[2]

• Report the Incident: Report the spill to your supervisor and EHS department, as per your institution's policy.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of B-(2-Methyl-3-quinolinyl)boronic acid.

Caption: Decision workflow for handling and disposing of B-(2-Methyl-3-quinolinyl)boronic acid waste.

Conclusion: A Culture of Safety

Proper disposal of B-(2-Methyl-3-quinolinyl)boronic acid is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental responsibility. By treating this compound as hazardous waste, following rigorous segregation and containerization protocols, and partnering with professional disposal services, you protect yourself, your colleagues, and the wider community. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines, as they provide the definitive policies for your location.[3] When in doubt, the most prudent course of action is always to contact your EHS department for guidance.[9]

References

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• Creative Safety Supply. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. [Link]

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• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. [Link]

• Arbico Organics. (2008, May 14). MATERIAL SAFETY DATA SHEET - Boric Acid. [Link]

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• Unknown Source. (n.d.). Chemical Waste Name or Mixtures. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.120 - Hazardous waste operations and emergency response. [Link]

• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. [Link]

• Wikipedia. (n.d.). Boronic acid. [Link]

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